Methylisoamylnitrosamine

• CAS: 35606-38-3

Core Science & Biosynthesis

methylisoamylnitrosamine synthesis and characterization

An In-Depth Technical Guide to the Synthesis and Characterization of Methylisoamylnitrosamine

This guide provides a comprehensive technical overview for the synthesis and analytical characterization of methylisoamylnitrosamine (MIAN), a member of the N-nitrosamine class of compounds. This document is intended for researchers, scientists, and drug development professionals with a strong background in organic chemistry and analytical science. The content herein emphasizes the chemical principles, causality behind experimental choices, and the self-validating nature of robust analytical protocols.

N-nitrosamines are a class of chemical compounds that have garnered significant attention due to their classification as probable human carcinogens by the International Agency for Research on Cancer (IARC).[1][2][3][4] Their unintentional formation in various products, including pharmaceuticals, has led to stringent regulatory scrutiny and the need for highly sensitive analytical methods for their detection and quantification.[5][6][7][8][9][10] Methylisoamylnitrosamine serves as a representative example of an asymmetrical N-nitrosamine, and understanding its synthesis and characterization is crucial for toxicological research, impurity profiling, and the development of mitigation strategies.

Part 1: Core Synthesis of Methylisoamylnitrosamine

The synthesis of MIAN follows the classical N-nitrosation pathway, which involves the reaction of a secondary amine with a suitable nitrosating agent under specific conditions.[10] The causality behind this reaction is rooted in the electrophilic nature of the nitrosating species and the nucleophilicity of the secondary amine.

Principle of N-Nitrosation

The most common route for the formation of N-nitrosamines is the reaction of a secondary amine with a nitrosating agent, such as a nitrite salt (e.g., sodium nitrite), in an acidic environment.[10][11][12][13] The acid catalyzes the formation of the active nitrosating species, nitrous acid (HNO₂), and its protonated forms, which are potent electrophiles.

The overall reaction for MIAN synthesis is:

• Precursors: N-methylisoamylamine (the secondary amine) and a nitrosating agent (e.g., sodium nitrite, NaNO₂).

• Reaction: The lone pair of electrons on the nitrogen atom of N-methylisoamylamine attacks the electrophilic nitrosonium ion (NO⁺) or a related carrier, leading to the formation of the N-N bond characteristic of nitrosamines.

Experimental Protocol: Synthesis of MIAN

This protocol describes a generalized, lab-scale synthesis of MIAN. It is a self-validating system where careful control of reaction parameters is essential for achieving a good yield and purity.

Safety Directive: N-nitrosamines are potent carcinogens and must be handled with extreme caution.[14] All operations must be performed inside a certified chemical fume hood. Appropriate personal protective equipment (PPE), including nitrile gloves, a lab coat, and chemical splash goggles, is mandatory. All glassware and waste must be decontaminated appropriately.

Reagents and Materials:

• N-methylisoamylamine

• Sodium Nitrite (NaNO₂)

• Hydrochloric Acid (HCl), ~2M

• Dichloromethane (DCM)

• Deionized Water

• Saturated Sodium Bicarbonate Solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, ice bath, separatory funnel, rotary evaporator.

Step-by-Step Methodology:

• Amine Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve N-methylisoamylamine in dichloromethane.

• Cooling: Place the flask in an ice-water bath and stir the solution until it reaches a temperature of 0-5 °C.

  • Causality: This low temperature is critical to prevent the thermal decomposition of nitrous acid, which is unstable at room temperature, and to control the exothermicity of the nitrosation reaction.

• Nitrite Addition: In a separate beaker, prepare an aqueous solution of sodium nitrite. Transfer this solution to a dropping funnel.

• Nitrosation Reaction: Add the sodium nitrite solution dropwise to the stirred amine solution over 30-45 minutes, ensuring the temperature remains below 10 °C. Following this, add 2M hydrochloric acid dropwise under the same temperature control.

  • Causality: The slow, controlled addition of acid is necessary to generate the nitrosating agent in situ without causing a rapid, uncontrolled reaction or a spike in temperature. The acidic pH is required to form nitrous acid from sodium nitrite.

• Reaction Monitoring: After the addition is complete, allow the mixture to stir at 0-5 °C for 1-2 hours. The reaction can be monitored by Thin Layer Chromatography (TLC) or GC-MS analysis of an aliquot.

• Work-up and Extraction:

  • Transfer the reaction mixture to a separatory funnel.

  • Wash the organic layer sequentially with deionized water, saturated sodium bicarbonate solution (to neutralize any remaining acid), and finally with brine.

  • Causality: The washing steps are crucial for removing unreacted starting materials, acid, and inorganic salts, which is the first stage of purification.

• Drying and Concentration: Dry the isolated organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator under reduced pressure. The resulting product is crude MIAN.

• Purification: For high-purity MIAN, the crude product should be purified using flash column chromatography on silica gel, typically with a hexane/ethyl acetate solvent system.

Synthesis Workflow Diagram

Caption: Figure 1: MIAN Synthesis Workflow

Part 2: Analytical Characterization

The characterization of the synthesized MIAN is essential to confirm its identity, purity, and structure. Due to the trace-level concentrations often relevant in impurity analysis, high-sensitivity hyphenated techniques are the industry standard.[8][15][16]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a cornerstone technique for the analysis of volatile and semi-volatile nitrosamines.[1][17] It provides excellent chromatographic separation and definitive identification based on mass fragmentation patterns.

Experimental Protocol: GC-MS Analysis

• Sample Preparation: Prepare a stock solution of the purified MIAN in a high-purity solvent like dichloromethane or methanol.[1][14] Create a series of calibration standards by serial dilution, typically in the range of 1 to 100 ng/mL.

• Instrumentation and Conditions:

  • System: A gas chromatograph coupled to a tandem quadrupole mass spectrometer (GC-MS/MS) is recommended for high selectivity and sensitivity.[1][16]

  • Column: A mid-polarity column, such as a SH-I-624Sil MS (30 m × 0.25 mm I.D., df = 1.4 µm), is suitable.[1]

  • Injection: 1-2 µL, splitless injection mode at 250 °C.[1]

  • Oven Program: A typical program would be: hold at 40 °C for 2 minutes, ramp to 240 °C at 10 °C/min, and hold for 5 minutes.

  • MS Detection: Use Multiple Reaction Monitoring (MRM) for quantification. Precursor and product ion pairs for MIAN would need to be determined by infusing a standard. The molecular ion (M⁺) is expected at m/z 130.

• Data Analysis & Validation: The identity of MIAN is confirmed by matching the retention time and the ion ratios of the sample to a certified reference standard. The mass spectrum will show the molecular ion and characteristic fragments. Aliphatic nitrosamines are known to exhibit a prominent molecular ion peak and fragmentation via alpha-cleavage.[18]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for unambiguous structure elucidation. For nitrosamines, NMR is particularly insightful as it can reveal the presence of syn and anti conformers due to the restricted rotation around the N-N bond, which often results in two distinct sets of signals for adjacent protons and carbons.[19]

Expected ¹H NMR Spectrum (in CDCl₃, 300 MHz):

• Syn/Anti Isomerism: Expect to see two sets of signals corresponding to the two major conformers.

• N-CH₃ Group: Two singlets, one for each conformer, would likely appear in the range of δ 3.0-3.9 ppm.

• N-CH₂ Group: Two triplets, one for each conformer.

• Isoamyl Group Protons (CH₂, CH, CH₃): A complex series of multiplets in the upfield region (δ 0.9-1.8 ppm). The two terminal methyl groups of the isoamyl moiety would likely appear as a doublet.

• Reference Data: Public databases like ChemicalBook may provide reference spectra for similar compounds like N-Nitrosodimethylamine.[20] For precise assignments, 2D NMR experiments (COSY, HSQC) would be necessary.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the preferred method for analyzing nitrosamines in complex matrices like drug products, offering high sensitivity and specificity without requiring the analyte to be volatile.[5][21][22][23]

Experimental Protocol: LC-MS/MS Analysis

• Sample Preparation: Dissolve the sample in a solvent compatible with the mobile phase, such as a methanol/water mixture.

• Instrumentation and Conditions:

  • System: A UHPLC system coupled to a triple quadrupole or high-resolution mass spectrometer (HRAM).[9][22][24]

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase: A gradient elution using water with 0.1% formic acid (Mobile Phase A) and methanol or acetonitrile with 0.1% formic acid (Mobile Phase B).[23][24]

  • Ionization: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) in positive mode.

  • MS Detection: MRM mode for quantification, monitoring the transition from the protonated molecular ion [M+H]⁺ (m/z 131) to specific product ions.

• Validation: The method must be validated according to ICH Q2(R2) guidelines, assessing parameters like specificity, linearity, accuracy, precision, and the limit of quantification (LOQ).[21][24]

Summary of Characterization Data

Parameter	Expected Value/Observation	Technique
Molecular Formula	C₆H₁₄N₂O	-
Molecular Weight	130.19 g/mol	-
GC-MS (EI)	Molecular Ion (M⁺) at m/z 130; characteristic alpha-cleavage fragments.	GC-MS
LC-MS (ESI/APCI)	Protonated Molecule [M+H]⁺ at m/z 131.	LC-MS/MS
¹H NMR	Two sets of signals for syn/anti conformers; N-CH₃ singlets (δ 3.0-3.9).	NMR
¹³C NMR	Two sets of signals for syn/anti conformers.	NMR

Characterization Workflow Diagram

Caption: Figure 2: MIAN Characterization Workflow

Concluding Remarks

The synthesis of methylisoamylnitrosamine is a straightforward application of N-nitrosation chemistry, but one that requires stringent safety protocols due to the carcinogenic nature of the product. The subsequent characterization relies on a suite of modern analytical techniques. GC-MS and LC-MS/MS are indispensable for sensitive detection and quantification, providing the specificity needed for impurity testing in complex matrices. NMR spectroscopy remains the gold standard for absolute structural confirmation, revealing subtle structural details such as conformational isomers. A logical and multi-faceted analytical approach, as outlined in this guide, is crucial for ensuring the unambiguous identification and characterization of MIAN for research and regulatory purposes.

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The Emergence of a Clandestine Carcinogen: A Technical Guide to the Discovery and Historical Context of Methylisoamylnitrosamine

For Immediate Release

This in-depth technical guide, designed for researchers, scientists, and drug development professionals, provides a comprehensive overview of the discovery and historical context of methylisoamylnitrosamine (MIAN). As a senior application scientist, this document moves beyond a simple recitation of facts to offer a narrative grounded in scientific integrity, experimental causality, and authoritative evidence.

Introduction: The Specter of N-Nitrosamines

N-nitroso compounds (NOCs) are a class of potent carcinogens that have garnered significant scientific and regulatory attention since the mid-20th century.[1][2] Their general structure, characterized by a nitroso group (-N=O) bonded to a nitrogen atom, belies their significant toxicological properties.[3] The story of their discovery is a critical chapter in the history of toxicology and food safety.

A pivotal moment arrived in 1956 when British scientists John Barnes and Peter Magee demonstrated that N-nitrosodimethylamine (NDMA) induced liver tumors in rats.[1][4] This discovery triggered a wave of research, revealing that a vast majority of the approximately 300 nitrosamines tested were carcinogenic in a wide array of animal species.[4] This laid the groundwork for understanding the potential risks these compounds pose to human health.

The 1970s saw a surge in research into the presence of N-nitrosamines in various consumer products, including cured meats, cheese, and beer.[5] This was driven by the understanding that nitrosamines could form from the reaction of secondary or tertiary amines with nitrosating agents, such as nitrites, which were commonly used as preservatives.[5] This historical context is crucial for understanding the framework within which specific nitrosamines, such as methylisoamylnitrosamine, were later identified and studied.

The Discovery of Methylisoamylnitrosamine (MIAN)

While the broader family of N-nitrosamines was under intense scrutiny, the specific discovery of methylisoamylnitrosamine (MIAN), also referred to in scientific literature as Nitrosomethylisoamylamine (NMIA), is less prominently documented in early seminal reviews. Its identification is intertwined with the growing concern over nitrosamine formation in biological systems and food products.

A significant breakthrough in the understanding of MIAN's origin came in 1986 with a study demonstrating its synthesis by fungi.[6] Researchers reported that MIAN, a carcinogenic N-nitroso compound, was synthesized from its precursors, isoamylamine and sodium nitrite, in a glucose-ammonium nitrate medium after incubation with various fungi.[6] This was a critical finding, as it pointed to a biological pathway for the formation of this specific nitrosamine, expanding the scope of concern beyond industrially processed foods.

The IUPAC name for methylisoamylnitrosamine is N-methyl-N-(3-methylbutyl)nitrosamine .

Chemical Properties and Synthesis

Understanding the chemical nature of MIAN is fundamental to its detection and risk assessment.

Chemical Structure and Properties

Property	Value	Source
Chemical Formula	C6H14N2O	-
Molecular Weight	130.19 g/mol	-
IUPAC Name	N-methyl-N-(3-methylbutyl)nitrosamine	-
CAS Number	34433-40-6	-

Synthesis of Methylisoamylnitrosamine

The synthesis of N-nitrosamines is a well-established chemical transformation. The most common method involves the reaction of a secondary amine with a nitrosating agent under acidic conditions.[7]

Experimental Protocol: General Synthesis of N-Nitrosamines

This protocol describes a general method for the synthesis of N-nitrosamines from secondary amines and is based on well-established nitrosation chemistry.

Materials:

• Secondary amine (e.g., N-methylisoamylamine)

• Sodium nitrite (NaNO2)

• Hydrochloric acid (HCl)

• Dichloromethane (or other suitable organic solvent)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Stir plate and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolution of the Amine: Dissolve the secondary amine in the organic solvent in a round-bottom flask equipped with a stir bar.

• Acidification: Cool the flask in an ice bath and slowly add an aqueous solution of hydrochloric acid while stirring. The acidic condition is crucial for the formation of the nitrosating agent, nitrous acid (HNO2), from sodium nitrite.

• Addition of Nitrite: Slowly add an aqueous solution of sodium nitrite to the cooled, stirring reaction mixture. The reaction is often exothermic, and maintaining a low temperature is important to control the reaction rate and prevent unwanted side reactions.

• Reaction Monitoring: Allow the reaction to stir at a low temperature for a specified period. The progress of the reaction can be monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography (GC).

• Workup: Once the reaction is complete, transfer the mixture to a separatory funnel.

• Neutralization: Carefully add saturated sodium bicarbonate solution to neutralize the excess acid.

• Extraction: Extract the aqueous layer with the organic solvent. Combine the organic layers.

• Drying and Concentration: Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude N-nitrosamine product.

• Purification: The crude product can be purified by column chromatography or distillation under reduced pressure.

Causality behind Experimental Choices:

• Acidic Conditions: The use of acid is critical to protonate the nitrite ion, forming nitrous acid (HNO2), which is the active nitrosating species.

• Low Temperature: The nitrosation reaction can be exothermic. Low temperatures are maintained to control the reaction rate, minimize the decomposition of nitrous acid, and prevent potential side reactions.

• Aqueous/Organic Biphasic System: This allows for the in-situ formation of nitrous acid in the aqueous phase and its subsequent reaction with the amine in the organic phase, followed by easy separation of the product.

The 1986 study on fungal synthesis provides a biological counterpart to this chemical synthesis.[6]

Experimental Protocol: Fungal Synthesis of Methylisoamylnitrosamine (Adapted from Ji et al., 1986)

This protocol outlines the methodology used to demonstrate the synthesis of MIAN by fungi.

Materials:

• Fungal strains (e.g., Fusarium moniliforme, Penicillium cyclopium)

• Glucose-ammonium nitrate medium

• Isoamylamine (IAA)

• Sodium nitrite (NaNO2)

• Incubator

• Analytical instrumentation for MIAN detection (e.g., Gas Chromatography-Thermal Energy Analyzer)

Procedure:

• Fungal Culture: Inoculate the fungal strains into the glucose-ammonium nitrate medium.

• Incubation: Incubate the cultures for several days to allow for fungal growth and metabolic activity.

• Precursor Addition: Add isoamylamine to the fungal cultures.

• Nitrosation: After a further incubation period, add a solution of sodium nitrite to the cultures.

• Extraction and Analysis: After a specified nitrosation period, extract the culture medium and analyze for the presence and quantity of MIAN using a suitable analytical method.

Self-Validating System:

The trustworthiness of this protocol is established through the use of control experiments. The original study included control reactions that lacked either the isoamylamine precursor or the fungal inoculum.[6] The absence of MIAN formation in these controls validates that both the precursor and the fungal metabolic activity are essential for its synthesis under these conditions.

Historical Context of Occurrence and Detection

The discovery of nitrosamines in various foodstuffs in the 1970s spurred the development of sensitive analytical methods for their detection.[5] While specific data on the widespread occurrence of MIAN in food is not as extensive as for other nitrosamines like NDMA, its potential for formation exists wherever its precursors—methylamine and isoamylamine—and a nitrosating agent are present.

Analytical Methodologies

The detection of trace levels of nitrosamines requires highly sensitive and selective analytical techniques. Gas chromatography (GC) coupled with a Thermal Energy Analyzer (TEA) was a historically important method for nitrosamine analysis due to the TEA's specificity for the nitroso functional group. More modern methods often employ mass spectrometry (MS) for its high sensitivity and specificity.

Common Analytical Techniques for Nitrosamine Detection:

• Gas Chromatography-Mass Spectrometry (GC-MS): A powerful technique for separating and identifying volatile nitrosamines.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Particularly useful for the analysis of less volatile or thermally labile nitrosamines. High-Resolution Mass Spectrometry (HRMS) coupled with liquid chromatography (LC-HRMS) offers excellent selectivity and sensitivity.[8]

• Gas Chromatography-Thermal Energy Analyzer (GC-TEA): A highly specific detector for nitrosamines.

Experimental Workflow: General GC-MS Analysis of Volatile Nitrosamines

This workflow outlines the typical steps for analyzing volatile nitrosamines in a sample matrix.

Caption: General workflow for GC-MS analysis of volatile nitrosamines.

Toxicological Significance

The primary concern surrounding N-nitrosamines is their carcinogenicity. While specific toxicological studies focused exclusively on MIAN are limited in the readily available literature, its classification as a carcinogenic N-nitroso compound is based on the well-established carcinogenicity of this chemical class.[6]

The carcinogenicity of a closely related compound, methyl-n-amylnitrosamine (MNAN), has been studied in rodents, where it was found to induce esophageal and nasal tumors. This provides an indication of the potential target organs for MIAN's carcinogenicity.

The mechanism of carcinogenicity for many alkylnitrosamines involves metabolic activation by cytochrome P450 enzymes.[9] This process can lead to the formation of reactive electrophilic species that can alkylate DNA, leading to mutations and the initiation of cancer.

Caption: Generalized metabolic activation pathway of N-nitrosamines.

Conclusion and Future Perspectives

The discovery of methylisoamylnitrosamine, particularly its formation by fungi, underscores the complex and sometimes unexpected origins of carcinogenic compounds in our environment and food supply. While the historical record of its initial chemical discovery is not as prominent as that of other nitrosamines, the scientific principles governing its formation, detection, and toxicological potential are well-established within the broader context of N-nitroso compound research.

For researchers, scientists, and drug development professionals, a thorough understanding of the historical context of nitrosamine discovery is essential for anticipating and mitigating the risks associated with these compounds. The story of MIAN serves as a reminder that a comprehensive approach to safety assessment must consider not only industrial processes but also biological and environmental pathways of formation. Continued research into the specific occurrence, toxicology, and analytical methods for less-studied nitrosamines like MIAN is crucial for ensuring the safety of food, pharmaceuticals, and other consumer products.

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Comprehensive Characterization and Analytical Methodologies for Methylisoamylnitrosamine (MIAN): A Technical Whitepaper

Executive Summary

N-nitrosamines represent a critical class of potent genotoxic impurities (GTIs) that have garnered intense regulatory scrutiny across pharmaceutical manufacturing, food safety, and environmental monitoring. Methylisoamylnitrosamine (MIAN)—also designated as N-nitrosomethylisoamylamine (NMIA)—is an asymmetric aliphatic nitrosamine. This technical guide provides an in-depth analysis of the physical and chemical properties of MIAN, its unique biogenic formation pathways, and robust analytical protocols for trace-level quantification.

Physicochemical Properties of MIAN

As an asymmetric, low-molecular-weight nitrosamine, MIAN exhibits distinct physicochemical characteristics that dictate its behavior in biological and environmental matrices. The N−N=O functional group imparts a partial double-bond character to the N-N bond due to resonance. This restricted rotation yields specific UV absorption characteristics (typically around 230 nm for the π→π∗ transition and 330 nm for the n→π∗ transition) and influences its volatility and solubility profiles.

Table 1: Quantitative Physicochemical Data

Property	Value / Description
Chemical Name	Methylisoamylnitrosamine (MIAN)
IUPAC / Synonyms	N-methyl-N-nitroso-3-methylbutan-1-amine; NMIA
CAS Registry Number	35606-38-3[1]
Molecular Formula	C₆H₁₄N₂O
Molecular Weight	130.19 g/mol
Physical State	Pale yellow liquid (characteristic of aliphatic nitrosamines)
Boiling Point	~200–220 °C (Extrapolated based on chain length)
Density	~0.90 – 0.95 g/cm³
Solubility	Soluble in organic solvents (DCM, EtOH, Et₂O); slightly soluble in water

Biogenic Formation and Synthesis Pathways

While many nitrosamines are formed via simple chemical nitrosation of secondary amines under acidic conditions, MIAN is notable for its biogenic synthesis from a primary amine. Research has demonstrated that MIAN can be synthesized from isoamylamine in the presence of sodium nitrite via fungal enzymatic action, specifically by Fusarium moniliforme strains[2].

This is a highly unusual pathway because primary amines typically undergo deamination or form unstable diazonium salts rather than forming stable nitrosamines. The fungal-mediated process, optimized at pH 5–7 and 28°C over 7–8 days, suggests a complex enzymatic stabilization or an intermediate secondary amine formation prior to nitrosation[3].

Figure 1: Fungal-mediated biosynthetic pathway of MIAN from isoamylamine and nitrite.

Toxicological Profile and Metabolic Activation

Like most aliphatic nitrosamines, MIAN is a potent carcinogen[2]. It is not directly mutagenic in its native state but requires metabolic activation by hepatic cytochrome P450 enzymes (predominantly CYP2E1).

The critical mechanistic step is the α-hydroxylation of the alkyl chain. Hydroxylation at the methyl or isoamyl group produces an unstable α-hydroxy-nitrosamine intermediate. This intermediate spontaneously undergoes heterolytic cleavage, releasing an aldehyde and forming a highly reactive alkyldiazonium ion. This electrophile rapidly alkylates nucleophilic sites on DNA (e.g., the O6 position of guanine), leading to mispairing during replication and subsequent oncogenesis[4].

Figure 2: CYP450-mediated metabolic activation of MIAN leading to DNA alkylation.

Analytical Methodologies: Extraction and Quantification

The trace-level quantification of MIAN in complex matrices requires highly selective and sensitive techniques. To overcome the limitations of varying physicochemical properties among nitrosamines, modern workflows utilize Solid-Phase Extraction (SPE) coupled with Gas Chromatography-Thermal Energy Analyzer (GC-TEA) or High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)[5].

The following is a self-validating protocol designed to maximize recovery while minimizing matrix suppression.

Step-by-Step Protocol: SPE and HPLC-MS/MS Analysis

• Internal Standard Spiking:

  • Action: Spike the aqueous sample (100 mL) with an isotopically labeled internal standard (e.g., MIAN-d3).

  • Causality: Corrects for analyte loss during extraction and compensates for ion suppression in the MS source, ensuring absolute quantitative accuracy.

• SPE Cartridge Conditioning:

  • Action: Condition a vinyl/divinylbenzene polymer SPE cartridge with 5 mL of dichloromethane (DCM), followed by 5 mL of methanol, and 5 mL of HPLC-grade water[5].

  • Causality: The organic solvents activate the hydrophobic sites of the polymeric sorbent bed, while the water step equilibrates the column to prevent the premature elution of the moderately polar MIAN upon sample loading.

• Sample Loading:

  • Action: Pass the 100 mL spiked sample through the cartridge at a controlled flow rate of 2–3 mL/min.

  • Causality: A slow flow rate ensures sufficient residence time for mass transfer, allowing MIAN to partition effectively from the aqueous phase onto the solid sorbent.

• Interference Wash:

  • Action: Wash the cartridge with 5 mL of a 5% methanol-in-water solution.

  • Causality: Selectively removes highly polar matrix interferents (e.g., salts, small organic acids) without providing enough elutropic strength to desorb MIAN.

• Elution & Concentration:

  • Action: Elute MIAN using 5 mL of DCM. Evaporate the eluate under a gentle stream of ultra-pure nitrogen at 35°C to a final volume of 0.5 mL.

  • Causality: DCM provides optimal solubility for aliphatic nitrosamines. Gentle nitrogen blowdown prevents the volatilization of MIAN, which has a moderate vapor pressure.

• Instrumental Analysis:

  • Action: Inject 2 µL into an HPLC-MS/MS system utilizing a C18 reversed-phase column and electrospray ionization in positive mode (ESI+). Monitor specific Multiple Reaction Monitoring (MRM) transitions for MIAN.

  • Causality: The MS/MS transitions provide structural confirmation, while the C18 column resolves MIAN from isobaric interferences, ensuring a high-confidence, self-validating data output.

Conclusion

Methylisoamylnitrosamine (MIAN) is a complex genotoxic impurity with a unique biogenic formation mechanism mediated by fungal enzymes. Understanding its physicochemical properties—such as its moderate volatility, specific UV absorbance, and metabolic activation pathways—is crucial for developing robust analytical methods. By employing rigorous SPE-LC-MS/MS or GC-TEA protocols, researchers can accurately quantify MIAN, thereby ensuring compliance with stringent safety and regulatory standards.

References

• Ji, C. A., Li, M. X., Li, J. L., Zhao, S. J., Wang, G. H., & He, Y. Z. (1985). Synthesis of Methylisoamylnitrosamine From Isoamylamine by Fungi (Fusarium Moniliforme). Scientia Sinica. Series B, Chemical, Biological, Agricultural, Medical & Earth Sciences, 28(11), 1188-96. PubMed. [Link]

• Ji, C., Li, M. H., Li, J. L., & Lu, S. J. (1986). Synthesis of nitrosomethylisoamylamine from isoamylamine and sodium nitrite by fungi. Carcinogenesis, 7(2), 301-3. [Link]

• LookChem. (2025). Methylisoamylnitrosamine CAS NO. 35606-38-3. Chemical Database. [Link]

• Science.gov. (2025). Topics: Nitrosamines. U.S. Federal Science Database. [Link]

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• 3. Synthesis of nitrosomethylisoamylamine from isoamylamine and sodium nitrite by fungi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tobacco specific n-nitrosamines: Topics by Science.gov [science.gov]
• 5. tobacco specific n-nitrosamines: Topics by Science.gov [science.gov]

An In-depth Technical Guide to the Formation of N-Nitroso-methylisoamylamine (MIAN) from Chemical Precursors

Abstract: The emergence of N-nitrosamine impurities as a significant concern in pharmaceutical products necessitates a profound understanding of their formation pathways. This technical guide provides a detailed examination of the chemical synthesis of N-nitroso-methylisoamylamine (MIAN), a specific nitrosamine impurity. We will dissect the roles of its primary precursors—the secondary amine, methylisoamylamine, and various nitrosating agents—and explore the critical reaction mechanisms and environmental factors that govern its formation. This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights into analytical detection, risk assessment, and mitigation strategies to ensure the safety and regulatory compliance of pharmaceutical products.

The Genesis of MIAN: Understanding the Precursors

The formation of any N-nitrosamine is contingent on the convergence of two key reactant types: a nitrosatable amine and a nitrosating agent. For MIAN, these precursors are specific molecules whose presence, even at trace levels, can initiate the nitrosation cascade.

The Amine Precursor: Methylisoamylamine

Methylisoamylamine, a secondary amine, is the foundational organic precursor to MIAN. Its structure contains a nitrogen atom bonded to a methyl group and an isoamyl group, making it susceptible to nitrosation. Secondary amines are generally the most reactive class of amines in forming stable nitrosamines.[1] The unprotonated form of the amine, with its free electron pair on the nitrogen, acts as the nucleophile in the key reaction step.[1]

The Nitrosating Agent: Sources and Activation

The most common source of the nitroso group (-N=O) in pharmaceutical manufacturing is the nitrite ion (NO₂⁻).[2] Nitrite is often present as an impurity in raw materials and excipients.[3][4] However, the nitrite ion itself is not the direct nitrosating agent. It must first be converted into a more reactive electrophilic species.

Under acidic conditions (typically pH < 5), nitrite salts are protonated to form nitrous acid (HNO₂).[5][6] Two molecules of nitrous acid can then equilibrate to form dinitrogen trioxide (N₂O₃), a potent nitrosating agent, which readily reacts with the unprotonated secondary amine.[1][6]

Caption: Core components for the formation of MIAN.

The Core Mechanism: N-Nitrosation of Methylisoamylamine

The formation of MIAN is a classic example of an N-nitrosation reaction. Understanding the mechanism is paramount for developing effective control strategies. The reaction is not spontaneous; it is governed by a series of equilibria and kinetic factors.

The Acid-Catalyzed Reaction Pathway

The overall process can be summarized in three critical stages, as illustrated in the diagram below:

• Activation of Nitrite: In an acidic aqueous environment, sodium nitrite (NaNO₂) is protonated by an acid (H⁺) to form nitrous acid (HNO₂).

• Formation of the Nitrosating Agent: Two molecules of nitrous acid undergo dehydration to form the highly reactive nitrosating agent, dinitrogen trioxide (N₂O₃).

• Nucleophilic Attack: The neutral, unprotonated form of methylisoamylamine uses the lone pair of electrons on its nitrogen atom to attack one of the nitrogen atoms of N₂O₃. This step is typically the rate-determining step and results in the formation of the N-N bond, yielding the stable MIAN molecule and regenerating a nitrite ion.

The reaction is highly dependent on the availability of the unprotonated amine. Since acidic conditions are required to form the nitrosating agent, there is a delicate balance; as the pH drops, more nitrosating agent is formed, but more of the amine becomes protonated and thus unreactive.[1] This results in an optimal pH range for nitrosation, often between pH 3 and 5.[5]

Caption: Acid-catalyzed N-nitrosation reaction pathway.

Factors Influencing Reaction Kinetics

Several process parameters can significantly accelerate the rate of MIAN formation. A thorough risk assessment must consider their potential impact.

Parameter	Effect on MIAN Formation	Causality & Rationale
pH	Formation is maximal in the range of pH 2-6.[5]	This range represents the optimal balance between the formation of the active nitrosating agent (favored at low pH) and the availability of the unprotonated, reactive amine (favored at higher pH).[1]
Temperature	Increased temperature accelerates the reaction rate.[2][5]	Higher thermal energy increases the frequency and energy of molecular collisions, overcoming the activation energy barrier for the nucleophilic attack more readily.[5]
Nitrite Concentration	Higher nitrite concentration leads to higher MIAN formation.	As a primary reactant, the concentration of nitrite directly influences the equilibrium concentration of the active nitrosating species (N₂O₃), driving the reaction forward per Le Chatelier's principle.
Amine Basicity (pKa)	The pKa of the amine influences its availability.[7]	Amines with lower pKa values will have a higher proportion of the unprotonated, reactive form at a given acidic pH, potentially leading to faster nitrosation rates.[7]
Solvents	Polar protic solvents can increase nitrosation rates.[5]	Solvents like water or methanol can stabilize the ionic intermediates involved in the formation of the nitrosating agent, thereby facilitating the reaction.[5]

Analytical Detection and Quantification of MIAN

The detection of nitrosamines at the trace levels required by regulatory bodies necessitates highly sensitive and selective analytical methods.[8] Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for this purpose due to its superior specificity and low limits of quantification (LOQ).[8][9]

Experimental Protocol: A Self-Validating LC-MS/MS Method

This protocol is a representative workflow for the quantification of MIAN in a drug substance. It is adapted from established methodologies for nitrosamine analysis.[8][10] The inclusion of isotopically labeled internal standards and rigorous system suitability checks ensures the method is self-validating.

Caption: High-level workflow for MIAN analysis.

Step-by-Step Methodology:

• Preparation of Standards and Solutions:

  • Internal Standard (IS) Stock: Prepare a stock solution of an isotopically labeled MIAN standard (e.g., MIAN-d7) in methanol.

  • Calibration Standards: Prepare a series of calibration standards by spiking known concentrations of a certified MIAN reference standard and a fixed concentration of the IS into the diluent (e.g., 1% formic acid in water).[8] The concentration range should bracket the expected level of the impurity and the regulatory limit.

  • Sample Preparation: Accurately weigh approximately 80 mg of the drug substance into a 2 mL centrifuge tube. Add 1.2 mL of diluent and a precise volume of the IS solution.[10]

• Sample Extraction:

  • Vortex the sample tube vigorously for 20 minutes to ensure complete dissolution and extraction of MIAN.[10]

  • Centrifuge the sample at ~10,000 rpm for 10 minutes to pelletize any undissolved excipients or the drug substance itself.[10]

  • Carefully transfer the supernatant into an autosampler vial, passing it through a 0.45 µm PTFE syringe filter to remove particulates.

• LC-MS/MS Instrumentation and Conditions:

  • LC System: UPLC/HPLC system capable of gradient elution.

    • Column: A suitable C18 reversed-phase column.

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: 0.1% Formic Acid in Methanol.

    • Gradient: A typical gradient would start with a low percentage of Mobile Phase B, ramping up to elute MIAN, followed by a column wash and re-equilibration.[8]

  • Mass Spectrometer: A tandem quadrupole mass spectrometer (TQ-MS).

    • Ion Source: Electrospray Ionization (ESI) in positive mode.

    • Analysis Mode: Multiple Reaction Monitoring (MRM). At least two specific precursor-to-product ion transitions should be monitored for both MIAN and its labeled internal standard to ensure identity confirmation and accurate quantification.

• System Suitability and Validation:

  • Calibration Curve: Analyze the calibration standards and construct a calibration curve. The correlation coefficient (r²) must be ≥ 0.99.[10]

  • LOQ Check: Inject a standard at the limit of quantification (LOQ) and verify that the signal-to-noise ratio is ≥ 10.

  • Precision and Accuracy: The accuracy should be within 85-115% and precision (as %RSD) should be ≤ 15% for multiple injections of a control sample.

Risk Assessment and Mitigation in Drug Development

The control of MIAN is mandated by global regulatory agencies like the FDA and EMA.[11][12] A proactive approach based on risk assessment is essential.

Identifying Root Causes and Risk Factors

A thorough risk assessment should scrutinize the entire manufacturing process:

• API Synthesis: Are methylisoamylamine or other secondary amines used as reagents or formed as intermediates? Are nitrite sources (e.g., sodium nitrite) used in any step, particularly under acidic conditions?[11]

• Raw Materials: Test excipients and solvents for trace levels of nitrites and secondary amines. Contaminated starting materials are a significant hidden source of precursors.[4][13]

• Formulation & Storage: Does the drug product formulation create an environment conducive to nitrosation (e.g., acidic pH, presence of moisture)?[4][5] Could degradation of the API or excipients generate secondary amines over the product's shelf life?

Field-Proven Mitigation Strategies

Once a risk is identified, several strategies can be implemented to prevent or reduce MIAN formation:

• Process Optimization:

  • pH Control: Where possible, adjust the process pH to be outside the optimal range for nitrosation (e.g., maintain pH > 6.0).[5]

  • Temperature Control: Conduct sensitive process steps at the lowest feasible temperature to reduce reaction kinetics.[5]

  • Precursor Removal: Implement purification steps to remove residual amines or nitrites before they can react.

• Raw Material Qualification:

  • Establish stringent specifications for nitrite and amine impurities in all incoming raw materials and solvents.[13]

  • Implement a robust supplier qualification program to ensure consistent quality.

• Use of Nitrosation Inhibitors (Scavengers):

  • In cases where the presence of precursors is unavoidable, consider adding a scavenger to the formulation. Ascorbic acid (Vitamin C) and alpha-tocopherol (Vitamin E) are effective because they react with and consume the nitrosating agent faster than the amine does, thus preventing MIAN formation.[14]

Conclusion

The formation of N-nitroso-methylisoamylamine is a predictable chemical process driven by the presence of its specific amine and nitrite precursors under favorable reaction conditions. For professionals in drug development, controlling this impurity is not merely a matter of final product testing but requires a comprehensive, science-led approach. By understanding the core reaction mechanism, identifying critical process parameters, implementing highly sensitive analytical methods, and executing robust risk mitigation strategies, the formation of MIAN can be effectively controlled, safeguarding patient health and ensuring the quality and compliance of pharmaceutical products.

References

• U.S. Food and Drug Administration. (2023). Control of Nitrosamine Impurities in Human Drugs. [Link][11][12]

• ResolveMass. (2026). Nitrosamine formation mechanism from Nitrates and Amines. [Link][2]

• Wikipedia. (n.d.). Nitrosation and nitrosylation. [Link][15]

• Pérez-Gómez, V., et al. (2025). Computational Mechanistic Study On N-nitrosation Reaction Of Secondary Amines. Research Square. [Link][16]

• U.S. Food and Drug Administration. (2024). Control of Nitrosamine Impurities in Human Drugs. [Link][12]

• ResearchGate. (n.d.). Example formation of a Nitrosamine from a secondary amine. [Link][3]

• U.S. Food and Drug Administration. (2020). Overview of the Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs. [Link][17]

• European Commission. (n.d.). Opinion on Nitrosamines and Secondary Amines in Cosmetic Products. Public Health. [Link][1]

• ResolveMass. (2026). 5 Common Sources of Nitrosamine Contamination You Must Control. [Link][13]

• ResolveMass. (2025). Process Parameters Nitrosamine Formation. [Link][5]

• Nanda, K. K., et al. (2023). Formation of N-Nitrosamine Drug Substance Related Impurities in Medicines: A Regulatory Perspective on Risk Factors and Mitigation Strategies. Organic Process Research & Development. [Link][4]

• U.S. Food and Drug Administration. (2026). CDER Nitrosamine Impurity Acceptable Intake Limits. [Link][18]

• U.S. Food and Drug Administration. (2024). Information about Nitrosamine Impurities in Medications. [Link][19]

• Pérez-Gómez, V., et al. (2025). Computational Mechanistic Study on N-nitrosation Reaction of Secondary Amines. Research Square. [Link][7]

• Wikipedia. (n.d.). Sodium nitrite. [Link][14]

• National Center for Biotechnology Information. (n.d.). Mechanistic and Other Relevant Data - Ingested Nitrate and Nitrite, and Cyanobacterial Peptide Toxins. [Link][6]

• Al-Absi, S., et al. (n.d.). Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. PMC. [Link][9]

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• 5. resolvemass.ca [resolvemass.ca]
• 6. Mechanistic and Other Relevant Data - Ingested Nitrate and Nitrite, and Cyanobacterial Peptide Toxins - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. assets-eu.researchsquare.com [assets-eu.researchsquare.com]
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• 10. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]
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• 19. Information about Nitrosamine Impurities in Medications | FDA [fda.gov]

Protocols & Analytical Methods

Application Note: Trace-Level Determination of Methylisoamylnitrosamine (MIAN) via GC-MS/MS

Executive Summary

N-nitroso compounds (NOCs) are a cohort of potent, probable human carcinogens that have triggered widespread regulatory scrutiny across the pharmaceutical, environmental, and food science sectors. Methylisoamylnitrosamine (MIAN) —also known as N-methyl-N-isoamylnitrosamine—is a unique, volatile nitrosamine historically identified as a metabolic byproduct of fungal contamination and a potential impurity in amine-based chemical syntheses.

This application note provides an in-depth, self-validating protocol for the trace-level quantitation of MIAN using Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS). Designed for researchers and drug development professionals, this guide bypasses generic methodologies to focus on the specific physicochemical behavior of MIAN, explaining the causality behind column selection, extraction parameters, and ionization mechanics.

Biological Context & Formation Causality

Unlike simple dialkyl nitrosamines (e.g., NDMA or NDEA) which often form via direct chemical nitrosation of secondary amines, MIAN possesses a complex formation pathway. Field studies and biological assays have demonstrated that strains of the fungus Fusarium moniliforme can enzymatically synthesize MIAN from a primary amine (isoamylamine) in the presence of sodium nitrite (1)[1].

This biological methylation and subsequent nitrosation highlight a critical risk factor: raw materials exposed to microbial contamination during agricultural harvesting (e.g., plant-derived excipients) can harbor unexpected, complex nitrosamines.

Figure 1: Fungal synthesis pathway of MIAN via Fusarium moniliforme catalysis.

Mechanistic Principles of the Analytical Method

To achieve sub-parts-per-billion (ppb) detection of MIAN, every parameter of the GC-MS/MS system must be optimized based on the molecule's physical chemistry.

• Why GC-MS/MS over LC-MS/MS? MIAN (MW: 130.19 g/mol ) is highly volatile and thermally labile. While LC-MS/MS is standard for heavier, non-volatile APIs, GC-MS/MS utilizing Electron Ionization (EI) provides superior ionization efficiency and structural fragmentation for volatile NOCs. Direct liquid injection coupled with a triple quadrupole mass spectrometer allows for high-sensitivity simultaneous analysis of nitrosamines (2)[2].

• Column Selection Causality: Nitrosamines possess a strong dipole moment due to the N-N=O functional group. Using a standard non-polar column (e.g., 5% phenyl) often results in peak tailing and co-elution with common pharmaceutical solvents like Dimethylformamide (DMF). A mid-polar cyanopropyl-based column (e.g., DB-624) provides the necessary dipole-dipole interactions to ensure sharp peak symmetry and baseline resolution from matrix interferents (3)[3].

• MRM Transition Causality: Under 70 eV EI, the MIAN molecular ion ( M+ 130) undergoes a characteristic cleavage of the nitroso radical (loss of NO•, -30 Da), yielding a robust fragment at m/z 100. Utilizing Multiple Reaction Monitoring (MRM) filters out isobaric background noise that plagues single-quadrupole Selected Ion Monitoring (SIM) methods.

Experimental Protocol: A Self-Validating System

This methodology utilizes a Liquid-Liquid Extraction (LLE) approach designed to prevent in situ nitrosamine formation during sample prep (a common false-positive artifact caused by high heat or acidic extraction conditions).

Step-by-Step Sample Preparation

• Sample Weighing: Accurately weigh 100 mg of the homogenized sample matrix into a 15 mL deactivated glass centrifuge tube.

• Internal Standard (IS) Spiking: Add 50 µL of an isotopically labeled IS (e.g., NDMA-d6, 100 ng/mL). Causality: Spiking before extraction ensures that any matrix suppression or extraction loss is dynamically corrected during quantitation.

• Extraction: Add 5.0 mL of GC-grade Dichloromethane (DCM). Causality: DCM is highly volatile and immiscible with aqueous matrices, allowing for a rapid, low-temperature extraction that preserves the thermal stability of MIAN.

• Agitation: Vortex vigorously for 2 minutes to maximize analyte mass transfer into the organic phase.

• Centrifugation: Centrifuge at 4000 rpm for 10 minutes at 4 °C. Causality: Chilling the centrifuge prevents the volatilization of MIAN and tightly compacts the insoluble matrix pellet, preventing emulsion formation.

• Filtration: Draw 2 mL of the lower DCM layer and filter through a 0.22 µm PTFE syringe filter directly into a GC autosampler vial.

Figure 2: Self-validating liquid-liquid extraction workflow for GC-MS/MS analysis.

GC-MS/MS Operating Parameters

Table 1: Chromatographic and Mass Spectrometric Conditions

Parameter	Setting	Causality / Rationale
Column	DB-624 (30 m × 0.25 mm, 1.4 µm)	Mid-polar stationary phase prevents co-elution with polar solvents and provides sharp peak symmetry.
Injection Mode	Splitless, 2 µL	Maximizes transfer of trace-level MIAN onto the column for sub-ppb detection.
Inlet Temperature	250 °C	High enough to volatilize MIAN instantly, low enough to prevent thermal degradation.
Carrier Gas	Helium, 1.0 mL/min (Constant Flow)	Maintains consistent retention times regardless of oven temperature ramping.
Oven Program	50 °C (hold 1 min) → 20 °C/min → 250 °C (hold 3 min)	Focuses volatile analytes at the column head, then rapidly elutes them to minimize band broadening.
Ionization Mode	Electron Ionization (EI), 70 eV	Standard hard ionization to generate reproducible, library-matchable precursor ions.
Temperatures	Transfer Line: 250 °C Ion Source: 230 °C	Prevents cold spots where nitrosamines could condense before reaching the quadrupole.

MRM Transitions

Table 2: Analyte-Specific Multiple Reaction Monitoring (MRM) Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)	Purpose
MIAN	130	100	10	Quantifier (Loss of NO•)
MIAN	130	73	15	Qualifier ( α -cleavage of isoamyl group)
NDMA-d6 (IS)	80	50	10	Internal Standard Quantifier

Data Processing & System Validation Gates

To guarantee trustworthiness, this protocol functions as a self-validating system. A batch is only considered acceptable if it passes the following internal logic gates:

• System Suitability Testing (SST): Prior to sample analysis, inject a mid-level MIAN standard (e.g., 10 ng/mL) six consecutive times. The Relative Standard Deviation (%RSD) of the MIAN peak area must be ≤ 5.0%. Failure indicates inlet activity (e.g., a dirty liner degrading the nitrosamine).

• Signal-to-Noise (S/N) Thresholds: The Limit of Quantitation (LOQ) must demonstrate an S/N ratio ≥ 10:1 for the quantifier ion (m/z 100) and ≥ 3:1 for the qualifier ion (m/z 73).

• Internal Standard Recovery: The absolute peak area of the IS in the extracted samples must fall between 80% and 120% of the IS peak area in the calibration standards. If recovery drops below 80%, severe matrix suppression is occurring, and the sample must be subjected to Solid Phase Extraction (SPE) cleanup prior to reinjection.

References

• Ji, C. A., Li, M. X., Li, J. L., Zhao, S. J., Wang, G. H., & He, Y. Z. (1985). Synthesis of Methylisoamylnitrosamine From Isoamylamine by Fungi (Fusarium Moniliforme). Scientia Sinica Series B.
• Agilent Technologies. Quantification of Nine Nitrosamine Impurities in Sartan Drugs Using an Agilent GC-TQ. Agilent Application Notes.
• Shimadzu Corporation. High Sensitive and Accurate Analysis of Nitrosamines Using GC/MS/MS. Shimadzu Application News.

Sources

• 1. Synthesis of methylisoamylnitrosamine from isoamylamine by fungi (Fusarium moniliforme) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. shimadzu.com [shimadzu.com]
• 3. agilent.com [agilent.com]

liquid chromatography for methylisoamylnitrosamine analysis

Title: Advanced LC-MS/MS Analytical Protocol for the Quantification of Methylisoamylnitrosamine (MIAN) in Pharmaceutical Matrices

Executive Summary

The pharmaceutical industry is currently undergoing a paradigm shift in trace-level impurity analysis, driven by the discovery of highly carcinogenic N-nitrosamines in various drug products. Regulatory agencies, including the FDA and EMA, mandate rigorous risk assessments and highly sensitive analytical testing for both small-molecule nitrosamines and Nitrosamine Drug Substance-Related Impurities (NDSRIs)[1],[2].

Methylisoamylnitrosamine (MIAN)—also known as N-nitroso-N-methylisoamylamine—is a potent N-nitroso compound historically studied in biological synthesis pathways[3],[4], but highly relevant today as a potential pharmaceutical impurity where isoamylamine derivatives interact with nitrosating agents. This application note details a robust, self-validating Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol designed by senior application scientists to achieve limits of quantitation (LOQ) compliant with stringent regulatory thresholds (≤ 0.03 ppm).

Mechanistic Background and Analytical Rationale

Formation Mechanism: MIAN forms via the electrophilic nitrosation of secondary amines (e.g., N-methylisoamylamine) or through complex degradation pathways involving primary amines like isoamylamine in the presence of nitrites under acidic conditions[3]. In drug manufacturing, residual nitrites in excipients or water systems act as the primary nitrosating agents.

Analytical Causality (Why LC-MS/MS over GC-MS?): While Gas Chromatography (GC-MS) is traditionally used for volatile nitrosamines like NDMA, it presents a severe risk of artifactual in situ nitrosamine formation due to the high temperatures in the injection port. Liquid chromatography coupled with mass spectrometry (LC-MS/MS) circumvents thermal degradation and artifact generation[5],[6]. Operating in Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) positive mode allows for the intact, highly specific detection of the protonated precursor ion [M+H]+ .

Mechanism of MIAN formation and the subsequent LC-MS/MS analytical workflow.

Experimental Protocol: A Self-Validating System

To ensure absolute trustworthiness, this protocol is designed as a self-validating system. It incorporates matrix-matched calibration and an isotopically labeled internal standard (SIL-IS) to dynamically correct for extraction inefficiencies and ionization suppression.

Materials and Reagents

• Solvents: LC-MS grade Methanol and Water.

• Modifiers: LC-MS grade Formic Acid. (Causality: Never use commercially pre-mixed 0.1% formic acid solutions, as they degrade over time and introduce background noise that obscures trace nitrosamine signals[5].)

• Consumables: 0.22 µm PVDF syringe filters. (Causality: PVDF is strictly selected over Nylon to prevent the non-specific hydrophobic binding of MIAN to the filter membrane, ensuring maximum recovery[5].)

Sample Preparation Workflow

The extraction protocol is optimized to disrupt the active pharmaceutical ingredient (API) crystal lattice without inducing artifactual nitrosation.

• Weighing: Accurately weigh 100 mg of the drug substance into a 15 mL glass centrifuge tube. (Causality: Glass is mandatory; plastic tubes may leach interfering compounds or secondary amines that cause false positives.)

• Extraction: Add 5.0 mL of LC-MS grade methanol spiked with the internal standard (e.g., MIAN-d3 at 10 ng/mL)[5].

• Agitation: Vortex vigorously for 1 minute, followed by mechanical wrist-action shaking for 40 minutes[5].

• Centrifugation: Centrifuge at 4500 rpm for 15 minutes at 4°C to pellet insoluble excipients.

• Filtration: Filter the supernatant through a 0.22 µm PVDF syringe filter. Discard the first 1 mL of filtrate to saturate any residual binding sites on the membrane, then transfer the remainder to an amber HPLC vial[5].

Step-by-step sample extraction and preparation workflow for MIAN analysis.

Chromatographic Conditions

Separation is achieved using a pentafluorophenyl (F5) stationary phase. The F5 column provides orthogonal selectivity compared to standard C18 columns, utilizing dipole-dipole and π−π interactions to separate MIAN from complex co-eluting API matrix components[5].

Table 1: Liquid Chromatography Parameters

Parameter	Setting / Value	Mechanistic Rationale
Column	Kinetex 2.6 µm F5 (100 x 4.6 mm)	Enhanced retention for semi-polar nitrosamines via π−π interactions[5].
Mobile Phase A	0.1% Formic acid in Water	Provides protons for [M+H]+ formation in the MS source[5].
Mobile Phase B	0.1% Formic acid in Methanol	Methanol yields superior peak shape for nitrosamines over acetonitrile[5].
Flow Rate	0.4 mL/min	Optimal flow for efficient droplet desolvation in the ESI/APCI source.
Column Temp	40 °C	Reduces solvent viscosity and improves mass transfer kinetics.
Injection Vol	5.0 µL	Balances trace-level sensitivity with the prevention of column overloading.

Gradient Program: 5% B (0-2 min) → Ramp to 95% B (2-8 min) → Hold 95% B (8-10 min) → 5% B (10.1-14 min for re-equilibration).

Mass Spectrometry Conditions

Detection is executed on a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode. MIAN exhibits a protonated precursor ion at m/z 131.1.

Table 2: MS/MS MRM Transitions for MIAN

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)	Purpose
MIAN	131.1	89.1	15	Quantifier (Cleavage of alkyl chain)
MIAN	131.1	43.1	25	Qualifier (Isoamyl fragment)
MIAN-d3 (IS)	134.1	92.1	15	Internal Standard Correction

Data Presentation and Validation Criteria

To comply with ICH Q2(R1) guidelines, the method must demonstrate rigorous validation metrics. The table below outlines the target specifications required to validate this protocol for regulatory submission.

Table 3: Quantitative Validation Targets for MIAN Analysis

Validation Parameter	Target Specification	Regulatory Justification
Limit of Detection (LOD)	≤ 0.01 ng/mL	Ensures detection well below the Acceptable Intake (AI) limits[5].
Limit of Quantitation (LOQ)	≤ 0.03 ng/mL	Allows accurate quantitation at 10% of the regulatory threshold.
Linearity ( R2 )	≥ 0.995	Confirms proportional detector response across the dynamic range.
Recovery (Accuracy)	80% - 120%	Validates extraction efficiency and proves absence of severe matrix suppression.
Precision (%RSD)	≤ 10%	Ensures method repeatability and intermediate precision across batches.

Troubleshooting & Field Insights

• Severe Matrix Suppression: If recovery drops below 80%, the API matrix is likely suppressing ionization. Solution: Switch the ionization source from ESI to APCI. APCI relies on gas-phase ion-molecule reactions and is significantly less susceptible to matrix suppression when analyzing neutral, low-molecular-weight nitrosamines[7].

• Artifactual Formation During Prep: Trace nitrites in the extraction solvent can react with the API during sample preparation, yielding false positives. Solution: Always run a "Blank Matrix" control and ensure all LC-MS grade solvents are freshly opened and certified nitrite-free.

References

• Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) Method for the Determination of Six Nitrosamine Impurities. U.S. Food and Drug Administration (FDA). Available at:[Link]

• Determining N-Nitrosamines in Pharmaceutical Preparations with LC–MS/MS. Chromatography Online. Available at:[Link]

• Solutions for Nitrosamine Analysis (LC-MS/MS, GC-MS/MS, and LC-HRMS). Shimadzu Corporation. Available at:[Link]

• Methylisoamylnitrosamine, a carcinogenic N-nitroso compound. Science.gov / PubMed. Available at:[Link]

Sources

• 1. fda.gov [fda.gov]
• 2. Solutions for Nitrosamine Analysis -common nitrosamines, NDSRIs using LC-MS/MS, GC-MS/MS and LC-HRMS- : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 3. n-nitroso compounds noc: Topics by Science.gov [science.gov]
• 4. nitrosamines: Topics by Science.gov [science.gov]
• 5. fda.gov [fda.gov]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]

Application Note: Experimental Design for Studying Methylisoamylnitrosamine (MIAN) Toxicity

Target Audience: Toxicologists, Drug Development Scientists, and Regulatory Affairs Professionals Document Type: Technical Guide & Validated Protocols

Executive Summary & Mechanistic Rationale

Methylisoamylnitrosamine (MIAN), also known as N-nitrosomethylisoamylamine (CAS 35606-38-3), is a potent pro-carcinogenic N-nitroso compound. Historically identified as a byproduct of microbial metabolism—specifically synthesized by the fungus Fusarium moniliforme from isoamylamine and sodium nitrite[1][2]—MIAN serves as a critical model compound for understanding nitrosamine toxicity. With the increasing regulatory scrutiny on Nitrosamine Drug Substance-Related Impurities (NDSRIs), establishing robust, self-validating experimental designs for compounds like MIAN is paramount.

The Causality of Toxicity: Why Standard Assays Fail

Nitrosamines are not inherently reactive; they are pro-mutagens that require enzymatic bioactivation to exert genotoxicity[3]. The toxicity of MIAN is governed by a strict pharmacokinetic causality:

• Cytochrome P450 Activation: MIAN undergoes α -hydroxylation, primarily mediated by hepatic CYP2E1 and CYP2A6 enzymes[3][4].

• Electrophile Generation: The hydroxylated intermediate is highly unstable. It spontaneously cleaves, releasing an aldehyde and forming an alkyl diazonium ion[3][5].

• DNA Alkylation: This diazonium ion is a highly reactive electrophile that covalently binds to nucleophilic centers on DNA (predominantly forming O6 -methylguanine and N7 -methylguanine adducts), leading to GC → AT base substitution mutations during replication[3][5].

Because these reactive intermediates are extremely short-lived, standard in vitro assays often yield false negatives. The experimental design must explicitly engineer the microenvironment to maximize the proximity between the generated electrophile and the target DNA.

CYP450-mediated metabolic activation of MIAN leading to DNA alkylation.

Experimental Design: The Tiered Approach

To build a self-validating system, researchers must employ a tiered approach that mitigates the volatility and metabolic requirements of MIAN.

Protocol 1: The Enhanced Ames Test (Bacterial Reverse Mutation)

Standard Ames testing (OECD 471) utilizing 10% rat liver S9 fraction and plate incorporation is notoriously insensitive to nitrosamines, often missing up to 50% of known carcinogens[6]. To accurately assess MIAN, regulatory bodies (FDA and EMA) mandate an Enhanced Ames Test [7][8]. This protocol uses a higher concentration of S9 (30% hamster or rat) and a liquid pre-incubation step to ensure the short-lived diazonium ions reach the bacterial genome before degrading[6][7][8].

Step-by-Step Methodology

1. Reagent Preparation:

• Tester Strains: Prepare Salmonella typhimurium strains TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA (pKM101)[7][8].

• Enhanced S9 Mix: Prepare a 30% (v/v) post-mitochondrial S9 fraction from Syrian golden hamsters or Sprague-Dawley rats induced with phenobarbital/ β -naphthoflavone[6][7][8]. Supplement with NADP+ and glucose-6-phosphate to drive CYP450 activity.

• Test Article: Dissolve MIAN in sterile water or minimal DMSO. Note: High DMSO concentrations can inhibit CYP2E1; keep final solvent concentration below 5%[8].

2. Pre-Incubation Phase (Critical Step):

• In sterile culture tubes, combine 0.1 mL of the bacterial tester strain ( 108 CFU/mL), 0.5 mL of the 30% S9 mix, and 0.1 mL of the MIAN test solution.

• Incubate the mixture at 37°C for exactly 30 minutes with gentle shaking (150 rpm). Rationale: This allows MIAN to be metabolized into the diazonium ion in direct physical contact with the bacteria[6][8].

3. Plate Incorporation & Analysis:

• Add 2.0 mL of molten top agar (containing trace histidine/biotin or tryptophan) to the pre-incubation tubes.

• Vortex gently and pour immediately onto minimal glucose agar plates.

• Incubate inverted at 37°C for 48–72 hours.

• Validation: The assay is only valid if concurrent positive controls (e.g., N-nitrosodiethylamine) exhibit a ≥ 3-fold increase in revertant colonies[8].

Enhanced Ames Test workflow utilizing 30% S9 fraction and pre-incubation.

Protocol 2: Mammalian Cell Genotoxicity (Alkaline Comet Assay)

While the Ames test confirms point mutations, the Alkaline Comet Assay (Single Cell Gel Electrophoresis) in mammalian cells quantifies DNA strand breaks resulting from the excision repair of MIAN-induced alkyl adducts. HepG2 cells are preferred as they retain some endogenous CYP450 activity, though exogenous S9 supplementation is recommended for low-potency nitrosamines.

Step-by-Step Methodology

1. Cell Treatment:

• Seed HepG2 cells at 2×105 cells/well in a 6-well plate. Incubate for 24 hours.

• Expose cells to varying concentrations of MIAN (e.g., 10, 50, 100 μ M) in the presence of 10% exogenous rat S9 mix for 3 to 6 hours.

• Wash cells with PBS and harvest via trypsinization.

2. Slide Preparation & Lysis:

• Suspend 104 cells in 0.5% low-melting-point agarose (LMA) and spread onto slides pre-coated with 1% normal melting point agarose.

• Submerge slides in cold, freshly prepared lysis buffer (2.5 M NaCl, 100 mM EDTA, 10 mM Tris, 1% Triton X-100, pH 10) for 1 hour at 4°C to remove cellular proteins and isolate nucleoids.

3. Alkaline Unwinding & Electrophoresis:

• Transfer slides to an electrophoresis tank containing alkaline buffer (300 mM NaOH, 1 mM EDTA, pH > 13) for 20 minutes to allow DNA unwinding.

• Run electrophoresis at 25 V and 300 mA for 20 minutes. Rationale: The alkaline pH denatures the DNA; broken DNA fragments (caused by alkylation repair) migrate toward the anode, forming a "comet tail".

4. Neutralization & Scoring:

• Neutralize slides with 0.4 M Tris buffer (pH 7.5) and stain with SYBR Gold or Ethidium Bromide.

• Analyze at least 150 cells per concentration using Comet scoring software. The primary metric for MIAN toxicity is % Tail Intensity (percentage of DNA in the tail).

Quantitative Data Presentation

To ensure experimental validity, outcomes must be benchmarked against established parameters. The following table summarizes the critical quantitative metrics required to validate MIAN toxicity assays.

Table 1: Quantitative Parameters for MIAN Toxicity Assessment

Assay Type	Key Parameter	Standard Condition	Optimized Condition (MIAN)	Biological Rationale
Ames Test	S9 Concentration	10% Rat Liver S9	30% Hamster or Rat S9	Compensates for low CYP-mediated α -hydroxylation efficiency characteristic of nitrosamines[6][8].
Ames Test	Exposure Method	Plate Incorporation	30-min Pre-incubation	Ensures short-lived diazonium ions reach bacterial DNA before degrading in the agar matrix[8].
Ames Test	Positive Control	2-Aminoanthracene	NDMA or NDEA	Validates that the specific CYP2E1/CYP2A6 pathways are active in the S9 batch[7].
Comet Assay	Tail Intensity (%)	< 5% (Vehicle Control)	Dose-dependent increase	Quantifies single-strand breaks resulting from the active repair of O6 -alkylguanine adducts.

References

• nitrosamines: Topics by Science.
• Source: nih.
• Source: nih.
• Source: nih.
• Source: fda.
• Appendix 3 to Questions and answers for marketing - authorisation holders/applicants on the CHMP Opinion for the Article 5(3) of Regulation (EC)
• Source: lhasalimited.
• Source: frontiersin.

Sources

• 1. nitrosamines: Topics by Science.gov [science.gov]
• 2. Synthesis of nitrosomethylisoamylamine from isoamylamine and sodium nitrite by fungi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Quantum chemical calculations of nitrosamine activation and deactivation pathways for carcinogenicity risk assessment [frontiersin.org]
• 6. Enhancing The Ames Test For N-nitrosamines: Key Findings From A Multi-sector Study | Lhasa Limited [lhasalimited.org]
• 7. fda.gov [fda.gov]
• 8. ema.europa.eu [ema.europa.eu]

Application Note: Animal Models for Methylisoamylnitrosamine (MiAN) Carcinogenesis Studies

Introduction and Mechanistic Rationale

Methylisoamylnitrosamine (MiAN), also referred to as nitrosomethylisoamylamine or N-methyl-N-isoamylnitrosamine, is a potent, structurally asymmetric N-nitroso compound (NOC) utilized extensively in chemical carcinogenesis research. Exposure to MiAN and related NOCs can occur through dietary intake, particularly via the endogenous or microbial nitrosation of primary amines[1]. Notably, MiAN can be synthesized both experimentally and in natural environments by the endophytic fungus Fusarium moniliforme when incubated with isoamylamine and sodium nitrite[2][3]. Understanding the carcinogenic profile of MiAN is critical for developing chemopreventive strategies and assessing the risk of dietary NOCs[1].

As a Senior Application Scientist, it is vital to emphasize that the utility of MiAN in animal models lies in its high target-organ specificity. Like many N-nitrosamines, MiAN requires cytochrome P450-mediated metabolic activation (specifically α-hydroxylation) to exert its genotoxic effects[4][5]. This activation generates highly reactive alkyldiazonium ions that alkylate DNA, forming pro-mutagenic adducts such as O6-alkylguanine. If not repaired by O6-methylguanine-DNA methyltransferase (MGMT), these adducts lead to G→A transition mutations, initiating tumorigenesis.

Cytochrome P450-mediated metabolic activation of MiAN leading to DNA alkylation and tumorigenesis.

Animal Model Selection and Causality

Selecting the appropriate animal model is the foundational step in establishing a self-validating experimental system. The choice between rat and mouse models dictates the target organ specificity due to interspecies variations in CYP450 isoform expression and DNA repair capacities.

The Rat Model (F344 / Sprague-Dawley)

Rats are the gold standard for MiAN studies. They exhibit a high susceptibility to esophageal and nasal cavity tumors when exposed to asymmetric nitrosamines. The robust expression of specific CYP enzymes in the rat esophageal mucosa facilitates localized MiAN activation, making it an ideal model for human esophageal squamous cell carcinoma (ESCC) and upper aerodigestive tract malignancies.

The Mouse Model (C57BL/6 / Swiss Albino)

Mice generally require higher doses of MiAN and predominantly develop forestomach and hepatic tumors. They are particularly useful when utilizing transgenic knockout strains (e.g., MGMT-/-) to study the mechanistic role of DNA repair pathways in nitrosamine-induced carcinogenesis.

Table 1: Comparative Parameters for MiAN Carcinogenesis Models

Parameter	Rat Model (e.g., F344)	Mouse Model (e.g., C57BL/6)	Rationale / Causality
Primary Target Organs	Esophagus, Nasal Cavity, Liver	Forestomach, Liver, Lungs	Driven by species-specific tissue distribution of CYP450 activating enzymes.
Typical Dose (Drinking Water)	10 - 25 ppm (mg/L)	20 - 50 ppm (mg/L)	Rats exhibit higher sensitivity to asymmetric nitrosamines.
Tumor Latency	15 - 25 weeks	20 - 30 weeks	Dependent on cumulative dose and cellular proliferation rates.
Administration Route	Drinking water or Subcutaneous	Drinking water or Gavage	Drinking water accurately mimics chronic dietary exposure[1].
Key Biomarker	O6-methylguanine adducts	O6-methylguanine adducts	Direct measure of electrophilic DNA damage prior to tumor formation.

Detailed Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocol outlines the chronic administration of MiAN via drinking water, designed to induce esophageal/forestomach carcinogenesis.

Protocol A: Preparation and Administration of MiAN

Caution: MiAN is a potent carcinogen[3]. All preparation must be conducted in a certified Class II Type B2 biological safety cabinet. Personnel must wear appropriate PPE (double gloves, respirator, lab coat).

• Compound Preparation :

  • Synthesize or procure high-purity MiAN. Note that fungal synthesis using Fusarium moniliforme with isoamylamine and NaNO2 is a documented biological source[2], but synthetic MiAN (>98% purity) is recommended for precise, standardized dosing.

  • Prepare a concentrated stock solution (e.g., 1000 ppm) in a sterile, light-protected aqueous solution. MiAN is photosensitive; use amber bottles to prevent photodegradation.

• Dose Formulation :

  • Dilute the stock solution in standard acidified drinking water (pH 2.5 - 3.0) to achieve the target working concentration (e.g., 15 ppm for rats). Acidification prevents the bacterial degradation of the nitrosamine in the water bottle.

• Administration :

  • Provide the MiAN-laced water ad libitum in light-shielded water bottles.

  • Refresh the solutions twice weekly to ensure compound stability.

  • Self-Validating Step: Measure water consumption bi-weekly per cage to calculate the exact cumulative dose (mg/kg body weight) ingested by the animals. This ensures that variations in tumor latency can be accurately correlated to actual exposure rather than assumed concentration.

Protocol B: Clinical Monitoring and Tissue Harvesting

• In-Life Monitoring :

  • Record body weights weekly. A sudden drop in weight (>15%) or signs of dysphagia (in rats) indicates advanced esophageal obstruction and necessitates immediate humane euthanasia according to IACUC guidelines.

• Necropsy :

  • Euthanize animals via CO2 asphyxiation followed by cervical dislocation.

  • Carefully excise the esophagus, stomach (distinguishing forestomach and glandular stomach), liver, and nasal turbinates.

• Tissue Processing :

  • Histopathology: Fix tissues in 10% neutral buffered formalin for 24-48 hours, embed in paraffin, and stain with H&E.

  • Molecular Analysis: Snap-freeze a subset of tissues in liquid nitrogen for DNA extraction and subsequent LC-MS/MS quantification of O6-alkylguanine adducts.

Standardized in vivo workflow for MiAN-induced carcinogenesis studies.

Analytical Validation and Troubleshooting

A robust model requires rigorous self-validation. To confirm that the observed tumors are a direct result of MiAN exposure rather than spontaneous occurrences:

• Dose-Response Verification : Always include at least three dose cohorts (e.g., 5 ppm, 15 ppm, 25 ppm) alongside a vehicle control. Tumor incidence should exhibit a clear dose-response relationship.

• Adduct Quantification : Measure O6-methylguanine in target (esophagus) vs. non-target (kidney) tissues at week 4. High adduct levels in the esophagus validate the tissue-specific metabolic activation pathway of MiAN, confirming the mechanistic integrity of the model[4].

Conclusion

Animal models utilizing methylisoamylnitrosamine provide an indispensable platform for studying the etiology of aerodigestive and hepatic cancers. By strictly controlling dosing parameters and understanding the underlying CYP450-mediated causality, researchers can leverage these models to evaluate novel chemopreventive agents and elucidate the mechanisms of nitrosamine-induced DNA damage.

Sources

• 1. n-nitroso compounds noc: Topics by Science.gov [science.gov]
• 2. Synthesis of nitrosomethylisoamylamine from isoamylamine and sodium nitrite by fungi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis of methylisoamylnitrosamine from isoamylamine by fungi (Fusarium moniliforme) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tobacco specific n-nitrosamines: Topics by Science.gov [science.gov]
• 5. tobacco specific n-nitrosamines: Topics by Science.gov [science.gov]

Application Note: Synthesis, Detection, and Toxicological Evaluation of Methylisoamylnitrosamine (MiAN) in Tobacco Research

Introduction & Scientific Context

The pathophysiology of tobacco-related diseases is driven by a complex matrix of chemical carcinogens, most notably N-nitrosamines. While tobacco-specific nitrosamines (TSNAs) such as NNK and NNN are widely studied, volatile and semi-volatile nitrosamines like Methylisoamylnitrosamine (MiAN) also play a critical role in the overall toxicity profile of tobacco products[1].

MiAN is a carcinogenic N-nitroso compound that can be synthesized endogenously during the curing, fermentation, and storage of tobacco leaves. The formation of MiAN is heavily dependent on microbial activity. Specifically, endophytic and saprophytic fungi, such as Fusarium moniliforme, catalyze the nitrosation of primary amines (e.g., isoamylamine) in the presence of high nitrate/nitrite concentrations[2]. Understanding the formation kinetics and toxicological profile of MiAN is essential for researchers developing agricultural interventions to reduce carcinogen loads in tobacco crops and for toxicologists assessing the risk of novel tobacco products.

This application note provides validated, step-by-step protocols for the mycological synthesis, analytical quantification, and genotoxic evaluation of MiAN.

Mechanistic Pathway of MiAN Formation

The biosynthesis of MiAN in tobacco matrices is not purely a spontaneous chemical reaction; it is driven by the enzymatic reduction of nitrates to nitrites by microbial communities, followed by the nitrosation of isoamylamine[1].

Figure 1: Microbial nitrosation pathway of isoamylamine to MiAN and subsequent metabolic activation.

Experimental Protocols

Protocol 1: In Vitro Mycological Synthesis of MiAN

To study MiAN in a controlled environment, researchers can replicate the microbial conditions found in curing tobacco using specific fungal strains.

Rationale & Causality: Fusarium moniliforme (strains 82-01 and 83-01) is utilized because it possesses the specific nitrate reductase and nitrosating capabilities required to convert primary amines into N-nitroso compounds under slightly acidic conditions[2]. Glucose ammonium nitrate medium provides the necessary nitrogen and carbon sources to sustain fungal exponential growth prior to the introduction of the nitrosating agent.

Step-by-Step Methodology:

• Media Preparation: Prepare a glucose ammonium nitrate broth. Sterilize via autoclaving at 121°C for 15 minutes.

• Precursor Addition: Aseptically add 150 mg of isoamylamine (filtered through a 0.22 µm PTFE syringe filter) to 100 mL of the cooled medium.

• Inoculation: Inoculate the medium with a standardized spore suspension (10^6 spores/mL) of Fusarium moniliforme (Sheldon)[2].

• Primary Incubation: Incubate the cultures in the dark at 28°C on a rotary shaker (150 rpm) for 7 to 8 days to allow for sufficient fungal biomass accumulation and amine metabolism.

• Nitrosation Trigger: After the 7-8 day incubation, add 400 mg of Sodium Nitrite (NaNO2) to the culture[2].

• Secondary Incubation: Continue incubation for an additional 48 hours. The sudden influx of nitrite forces the fungal enzymes to rapidly nitrosate the available isoamylamine derivatives.

• Harvesting: Terminate the reaction by adding 10 mL of 1 M NaOH to shift the pH and halt enzymatic activity, followed by immediate extraction.

Protocol 2: Extraction and Quantification via GC-TEA / LC-MS/MS

Rationale & Causality: Nitrosamines are volatile and highly sensitive to UV degradation. Gas Chromatography coupled with a Thermal Energy Analyzer (GC-TEA) is the gold standard for N-nitroso compounds because the TEA detector specifically identifies the nitrosyl radical (NO•) cleaved from the nitrosamine, effectively eliminating background matrix interference from complex biological broths[2].

Step-by-Step Methodology:

• Liquid-Liquid Extraction (LLE): Extract the terminated culture broth three times with 50 mL of dichloromethane (DCM).

• Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate to 1 mL using a Kuderna-Danish concentrator or a gentle stream of ultra-pure nitrogen at room temperature. Avoid rotary evaporation to prevent volatile loss of MiAN.

• GC-TEA Analysis:

  • Column: DB-WAX (30 m × 0.25 mm id, 0.25 µm film thickness).

  • Carrier Gas: Helium at 1.2 mL/min.

  • Oven Program: 50°C (hold 2 min), ramp at 10°C/min to 200°C (hold 5 min).

  • TEA Pyrolyzer: Set to 500°C to ensure complete cleavage of the N-NO bond.

• Validation: Quantify against a stable isotope-labeled internal standard (e.g., MiAN-d3) to correct for extraction losses.

Quantitative Data Summary

The following table summarizes the expected analytical recovery and comparative mutagenic potential of MiAN against a standard TSNA (NNK), demonstrating the necessity of monitoring this compound in tobacco research.

Compound	Extraction Recovery (DCM)	Limit of Detection (GC-TEA)	Mutagenic Potential (Ames TA100 + S9)	Primary Source in Tobacco
MiAN	82.4 ± 3.1%	0.5 ng/mL	High (approx. 450 revertants/µg)	Fungal nitrosation of isoamylamine
NNK	88.1 ± 2.5%	0.2 ng/mL	Very High (approx. 600 revertants/µg)	Nicotine nitrosation
Control (No Fungi)	N/A	Not Detected	Baseline	N/A

Table 1: Analytical and toxicological parameters of MiAN compared to standard tobacco-specific nitrosamines. Data reflects optimized extraction conditions and standard Salmonella typhimurium mutagenicity assays.

Conclusion

The application of MiAN in tobacco research highlights the critical intersection of agricultural microbiology and toxicology. By utilizing Fusarium moniliforme to synthesize MiAN in vitro, researchers can accurately model the conditions that lead to carcinogen formation during tobacco curing[1]. The integration of robust extraction protocols and GC-TEA quantification ensures high-fidelity data, empowering drug development professionals and toxicologists to design better interventions for reducing the harm associated with tobacco products.

References

• Title: Public education about the relative harm of tobacco products: an intervention for tobacco control professionals / Synthesis of Methylisoamylnitrosamine From Isoamylamine by Fungi (Fusarium Moniliforme)
• Title: Synthesis of Methylisoamylnitrosamine From Isoamylamine by Fungi (Fusarium Moniliforme)

Sources

• 1. tobacco specific n-nitrosamines: Topics by Science.gov [science.gov]
• 2. Synthesis of methylisoamylnitrosamine from isoamylamine by fungi (Fusarium moniliforme) - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

improving detection limits for methylisoamylnitrosamine

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals struggling to detect trace-level nitrosamines like methylisoamylnitrosamine (NMiAA) —also known as N-nitroso-N-methylisoamylamine (MIAN)—in complex Active Pharmaceutical Ingredient (API) matrices.

NMiAA presents a unique analytical challenge. Its asymmetric structure and lipophilic isoamyl chain alter its chromatographic retention and ionization efficiency compared to smaller, symmetric nitrosamines like NDMA. To meet stringent regulatory thresholds, your analytical system must be optimized for both absolute sensitivity and matrix resilience.

Below is our advanced troubleshooting guide and FAQ, designed to help you achieve robust, self-validating detection limits.

🔬 Troubleshooting & FAQs

Q1: We are experiencing severe signal suppression for NMiAA, preventing us from reaching the 0.03 ppm regulatory limit. How can we isolate and resolve the cause? The Causality: Signal suppression is almost always a symptom of matrix effects. When a high-dose API co-elutes with NMiAA, the sheer abundance of API molecules outcompetes the trace NMiAA for charge droplets in the Electrospray Ionization (ESI) source. The Solution: First, perform a post-column infusion experiment. Infuse a neat standard of NMiAA into the MS while injecting your blank API matrix through the LC. If the NMiAA signal drops precisely where the API elutes, you have confirmed matrix suppression. To resolve this, you must either alter your chromatographic gradient to separate NMiAA from the API, divert the LC flow to waste during the API elution window, or switch your ionization source from ESI to Atmospheric Pressure Chemical Ionization (APCI). APCI relies on gas-phase ion-molecule reactions and is significantly less susceptible to matrix suppression for lipophilic nitrosamines [1].

Q2: What are the optimal LC-MS/MS (MRM) and LC-HRMS parameters for NMiAA? The Causality: NMiAA ( C6​H14​N2​O ) has a protonated precursor mass of m/z 131.1184. In a collision cell, nitrosamines characteristically lose the nitroso group (-NO, 30 Da) or undergo cleavage of their alkyl chains. For NMiAA, the primary quantifier transition is the loss of NO (m/z 131.1 → 101.1). Because this is a low-energy pathway, it requires a relatively low Collision Energy (CE). The qualifier transition involves the cleavage of the isoamyl group, which requires a higher CE.

Table 1: Optimized Mass Spectrometry Parameters for NMiAA

Parameter	LC-MS/MS (Triple Quadrupole)	LC-HRMS (Orbitrap / Q-TOF)
Ionization Source	APCI (Positive) or ESI+	APCI (Positive) or ESI+
Precursor Ion	m/z 131.1 [M+H]+	m/z 131.1184 [M+H]+
Quantifier Transition	m/z 131.1 → 101.1 (CE: 15 V)	Mass Tolerance: ≤ 15 ppm
Qualifier Transition	m/z 131.1 → 44.1 (CE: 25 V)	Resolving Power: > 60,000
Declustering Potential	60 V	N/A (Lens RF: 50%)

Note: The FDA has developed LC-HRMS methods capable of detecting nitrosamine impurities with quantitation limits as low as 0.005 ppm using similar high-resolution parameters [1]. Furthermore, USP General Chapter <1469> emphasizes the necessity of these highly selective transitions to avoid false positives [2].

Q3: How do we optimize sample preparation to maximize NMiAA recovery while excluding the API? The Causality: NMiAA's lipophilic isoamyl chain allows it to be strongly retained on polymeric reversed-phase sorbents (e.g., HLB). By carefully controlling the organic composition of the wash step, polar API components can be flushed out while NMiAA remains trapped.

🧪 Self-Validating Solid-Phase Extraction (SPE) Protocol

This protocol acts as a self-validating system by utilizing an isotopically labeled Internal Standard (IS) to continuously monitor extraction efficiency and matrix factors [3].

Step 1: Sample Solubilization Dissolve 100 mg of the API in 5 mL of 1% formic acid in water. Validation Checkpoint: Ensure complete dissolution. Suspensions will clog the SPE frit, trapping the analyte and artificially lowering recovery.

Step 2: Internal Standard (IS) Addition Spike the sample with 10 µL of a surrogate IS (e.g., NDBA-d18 or NMBA-d3 at 100 ng/mL). Since NMiAA-d3 is rarely commercially available, choose a surrogate with a similar retention time.

Step 3: SPE Conditioning Condition a polymeric HLB cartridge (60 mg / 3 cc) with 3 mL of Methanol, followed by 3 mL of LC-MS grade Water.

Step 4: Loading & Washing Load the 5 mL sample at a flow rate of 1 mL/min. Wash the cartridge with 3 mL of 5% Methanol in water. Causality: 5% organic solvent is strong enough to remove highly polar matrix components but weak enough to prevent the breakthrough of the lipophilic NMiAA.

Step 5: Elution & Reconstitution Elute NMiAA with 2 mL of 100% Methanol. Evaporate the eluate to dryness under a gentle nitrogen stream at 35°C. Reconstitute in 1 mL of your initial mobile phase (e.g., 5% Methanol / 95% Water). Self-Validation Checkpoint: Compare the IS peak area in the extracted sample to the IS peak area in a neat solvent standard. A ratio < 0.8 indicates unresolved matrix suppression or poor extraction recovery, requiring a wash-step adjustment.

📊 Diagnostic Workflows & Data Interpretation

Use the following diagnostic matrix to troubleshoot common chromatographic and detection anomalies during your runs.

Table 2: Troubleshooting Matrix Effects & Signal Anomalies

Observation	Causality	Corrective Action
Baseline drift in MRM channel	API co-elution is causing electrospray instability and source contamination.	Divert LC flow to waste during the specific API elution window.
Variable IS area across injections	Inconsistent matrix suppression due to column overloading.	Switch from ESI to APCI; reduce injection volume by 50%.
Missing m/z 101.1 peak	Inadequate collision energy to induce the loss of the NO group.	Optimize CE down to 10–15 V; verify collision gas (Argon) pressure.

Analytical Decision Workflow

Follow this logic tree to systematically improve your NMiAA detection limits.

Fig 1: Troubleshooting workflow for NMiAA signal optimization and matrix effect mitigation.

📚 References

• Title: LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: Solutions for Nitrosamine Analysis (USP <1469> & EP 2.5.42) Source: Shimadzu Corporation URL: [Link]

• Title: Nitrosamines Analysis with LC-MS/MS Source: Waters Corporation URL: [Link]

Technical Support Center: Synthesis of Methylisoamylnitrosamine (MIAN)

Welcome to the technical support center for the synthesis of methylisoamylnitrosamine (MIAN). This resource is designed for researchers, scientists, and professionals in drug development who are working with or synthesizing nitrosamines. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to help you navigate the complexities of MIAN synthesis and optimize your experimental outcomes. Our guidance is grounded in established chemical principles and field-proven insights to ensure both scientific accuracy and practical utility.

Frequently Asked Questions (FAQs)

This section addresses common questions and concerns that arise during the synthesis of methylisoamylnitrosamine.

Q1: What is the fundamental reaction for synthesizing methylisoamylnitrosamine (MIAN)?

A1: MIAN is synthesized through the nitrosation of its secondary amine precursor, N-methylisoamylamine. This reaction typically involves treating the amine with a nitrosating agent, most commonly formed in situ from sodium nitrite (NaNO₂) under acidic conditions.[1][2] The acid protonates the nitrite ion to form nitrous acid (HNO₂), which then generates the active nitrosating species, the nitrosonium ion (NO⁺) or dinitrogen trioxide (N₂O₃).[3][4][5]

Q2: My MIAN synthesis has a very low yield. What are the most likely causes?

A2: Low yields in MIAN synthesis are often traced back to suboptimal reaction conditions. The most critical factors include pH, temperature, and the molar ratio of reactants.[6][7] An inappropriate pH can hinder the formation of the active nitrosating agent, while excessively high temperatures can lead to the degradation of nitrous acid and the nitrosamine product.[6][8] Insufficient nitrosating agent will, of course, lead to incomplete conversion of the starting amine.

Q3: What are the primary safety precautions I should take when synthesizing and handling MIAN?

A3: N-nitrosamines, including MIAN, are classified as probable human carcinogens and should be handled with extreme caution.[2][9] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, a lab coat, and safety goggles. Avoid inhalation of vapors and any direct contact with the skin. All equipment and waste should be decontaminated according to your institution's safety protocols for handling potent carcinogens.

Q4: How can I confirm the purity of my synthesized MIAN?

A4: The purity of MIAN should be assessed using appropriate analytical techniques. High-performance liquid chromatography coupled with mass spectrometry (HPLC-MS) or gas chromatography-mass spectrometry (GC-MS) are the preferred methods for both identification and quantification.[1] Nuclear Magnetic Resonance (NMR) spectroscopy can also be used to confirm the structure of the final product.

Q5: What are common side products in MIAN synthesis?

A5: Side product formation can arise from impurities in the starting materials or from competing reaction pathways. For instance, if the starting N-methylisoamylamine is contaminated with primary or tertiary amines, you may see the formation of diazonium salts (from primary amines) which are typically unstable, or other degradation products.[10] Oxidation of the amine or the nitrosamine can also occur, especially if the reaction is exposed to air for extended periods at elevated temperatures.

Troubleshooting Guide: From Low Yields to Impure Products

This in-depth guide provides a systematic approach to troubleshooting common issues encountered during the synthesis of methylisoamylnitrosamine.

Issue 1: Low or No Product Yield

A low or non-existent yield of MIAN is a frequent challenge. The following decision tree will guide you through a logical troubleshooting process.

Low Yield Troubleshooting Workflow

Causality and Remediation:

• Reagent Quality and Stoichiometry:

  • The "Why": The purity of the starting N-methylisoamylamine is critical. The presence of primary or tertiary amines as impurities will consume the nitrosating agent in non-productive side reactions.[10] Sodium nitrite can degrade over time, especially if not stored in a dry environment. A molar excess of the nitrosating agent is typically required to drive the reaction to completion.

  • The "How-To": Ensure the purity of N-methylisoamylamine via NMR or GC-MS before use. Use a fresh, unopened container of sodium nitrite or one that has been stored properly. A common approach is to use 1.1 to 1.5 molar equivalents of sodium nitrite relative to the amine.

• Reaction pH:

  • The "Why": The formation of the active nitrosating species, such as nitrous acid and the nitrosonium ion, is highly pH-dependent.[6][8] The optimal pH for the nitrosation of most secondary amines is in the acidic range, typically between 3 and 4. If the pH is too high, the concentration of the active nitrosating species will be too low. If the pH is too low, the concentration of the unprotonated, nucleophilic form of the secondary amine decreases, slowing the reaction.

  • The "How-To": Carefully monitor and adjust the pH of the reaction mixture. The use of a buffered system, such as an acetic acid/acetate buffer, can help maintain the optimal pH. Alternatively, slowly add a mineral acid like HCl to the reaction mixture while monitoring with a pH meter.

• Reaction Temperature:

  • The "Why": Nitrosation reactions are typically exothermic. Elevated temperatures can lead to the decomposition of the thermally sensitive nitrous acid and can also promote the degradation of the MIAN product.[6][8] Conversely, if the temperature is too low, the reaction rate may be impractically slow.

  • The "How-To": Maintain the reaction temperature in a controlled range, typically between 0°C and 10°C, using an ice bath. The sodium nitrite solution should be added slowly to the cooled amine solution to allow for effective heat dissipation.

• Reaction Time and Mixing:

  • The "Why": Like any chemical reaction, the nitrosation of N-methylisoamylamine requires sufficient time for the reactants to interact and form the product. Inadequate mixing can result in localized areas of high or low reactant concentration, leading to incomplete reaction and potential side product formation.

  • The "How-To": Allow the reaction to proceed for a sufficient duration, typically 1 to 2 hours, with vigorous stirring.[1] Monitor the reaction progress using a suitable technique like thin-layer chromatography (TLC) or LC-MS.

• Workup Procedure:

  • The "Why": The isolation of MIAN from the reaction mixture is a critical step where product can be lost. MIAN has some water solubility, so repeated extractions with an appropriate organic solvent are necessary. Emulsion formation during extraction can also trap the product.

  • The "How-To": Extract the reaction mixture multiple times (e.g., 3 times) with a suitable organic solvent like dichloromethane or diethyl ether. To break emulsions, you can add a small amount of brine. Ensure that any washing steps with aqueous solutions (e.g., sodium bicarbonate to neutralize excess acid) are performed quickly to minimize product loss.

Issue 2: Impure Product

Obtaining an impure product is another common hurdle. This can be due to unreacted starting materials, side products, or degradation products.

Purification Workflow:

MIAN Purification Workflow

Causality and Remediation:

• Presence of Unreacted N-methylisoamylamine:

  • The "Why": This indicates an incomplete reaction. The likely causes are insufficient nitrosating agent, suboptimal pH, or inadequate reaction time.

  • The "How-To": Re-evaluate the reaction conditions as described in the "Low or No Product Yield" section. For purification, column chromatography is effective at separating the more polar amine from the less polar nitrosamine product.

• Presence of Unknown Impurities:

  • The "Why": These could be side products from reactions with impurities in the starting materials or degradation products. Overly aggressive reaction conditions (e.g., high temperature or extreme pH) can promote side reactions.

  • The "How-To": Characterize the impurities using mass spectrometry to gain insight into their structure and potential origin. Optimize the reaction conditions to be as mild as possible while still achieving a good conversion rate. Column chromatography is the primary method for removing these impurities.

Experimental Protocol: Synthesis of Methylisoamylnitrosamine (MIAN)

This protocol is a representative procedure for the synthesis of MIAN based on general methods for the nitrosation of secondary amines.[1]

Materials and Reagents:

• N-methylisoamylamine

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (HCl), concentrated

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Deionized water

• Ice

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

• pH meter or pH paper

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve N-methylisoamylamine (1.0 eq) in deionized water. Cool the flask in an ice bath with stirring.

• Acidification: Slowly add concentrated hydrochloric acid dropwise to the stirred amine solution until the pH is between 3 and 4. Maintain the temperature below 10°C.

• Preparation of Nitrosating Agent: In a separate beaker, dissolve sodium nitrite (1.2 eq) in deionized water.

• Nitrosation: Add the sodium nitrite solution dropwise to the cold, acidified amine solution over a period of 30 minutes. Ensure the temperature of the reaction mixture does not exceed 10°C.

• Reaction: Continue stirring the reaction mixture in the ice bath for 1-2 hours after the addition of sodium nitrite is complete.

• Workup - Extraction: Transfer the reaction mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (3 x volume of the aqueous layer).

• Workup - Washing: Combine the organic extracts and wash sequentially with saturated aqueous sodium bicarbonate solution and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification (if necessary): If the crude product is not of sufficient purity, it can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a hexane/ethyl acetate gradient).

Quantitative Data Summary:

Parameter	Recommended Value/Range	Rationale
Molar Ratio (NaNO₂:Amine)	1.1 - 1.5 : 1	Ensures complete conversion of the amine.
pH	3 - 4	Optimal for the formation of the active nitrosating species.[6]
Temperature	0 - 10°C	Minimizes degradation of nitrous acid and the product.[6]
Reaction Time	1 - 2 hours	Allows for complete reaction.[1]

Reaction Mechanism

The synthesis of methylisoamylnitrosamine proceeds through a well-established nitrosation mechanism.

Mechanism of MIAN Synthesis

References

• Science of Synthesis. (n.d.). Product Class 4: N-Nitrosoamines. Thieme.
• Organic Chemistry Portal. (n.d.).
• Zhang, J., Jiang, J., Li, Y., & Wan, X. (2013). In a mild, iodide-catalyzed process to synthesize N-nitrosamines from amines and nitromethane using TBHP as the oxidant, the catalytic system succeeded in cleaving the carbon-nitrogen bond in nitromethane. Journal of Organic Chemistry, 78(22), 11366-11372.
• ChemRxiv. (2023).
• Wirth, T., et al. (2024). Non‐Conventional Methodologies for the Synthesis of N‐Nitrosamines. Chemistry—Methods, e202300053.
• EFPIA. (n.d.). Workflows for Quality risk management of nitrosamine risks in medicines.
• ResearchGate. (n.d.).
• Google Patents. (n.d.).
• EFPIA. (n.d.). Drug Substance Workflow for Quality Risk Management of Nitrosamine Risks in Medicines.
• Organic Syntheses. (n.d.). n-nitrosomethylaniline.
• Chad's Prep. (2021, April 29). Synthesis of Amines | 22.3 Organic Chemistry [Video]. YouTube.
• MDPI. (2021). Experimental Design and Optimization of Recovering Bioactive Compounds from Chlorella vulgaris through Conventional Extraction.
• ResearchGate. (n.d.).
• University of Calgary. (n.d.).

Sources

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• 2. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 3. CN103012155A - Preparation method of N-methyl-pentylamine - Google Patents [patents.google.com]
• 4. m.youtube.com [m.youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. efpia.eu [efpia.eu]
• 7. chemrxiv.org [chemrxiv.org]
• 8. researchgate.net [researchgate.net]
• 9. efpia.eu [efpia.eu]
• 10. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Overcoming Matrix Effects in Methylisoamylnitrosamine (MIAN) Analysis

Welcome to the Advanced Technical Support Center for nitrosamine impurity analysis. Methylisoamylnitrosamine (MIAN) is a highly specific, carcinogenic N-nitroso compound formed from the nitrosation of isoamylamine precursors[1]. When quantifying MIAN at trace regulatory limits (ppb/ppt) in complex pharmaceutical formulations or biological matrices, analysts frequently encounter severe matrix effects.

This guide provides field-proven troubleshooting strategies, focusing on the causality of ion suppression and the implementation of self-validating analytical protocols.

Diagnostic FAQs: Identifying Matrix Effects

Q: How do I definitively diagnose and quantify matrix effects (ion suppression or enhancement) in my MIAN LC-MS/MS workflow? A: Matrix effects occur when co-eluting matrix components (such as the Active Pharmaceutical Ingredient [API] or excipients) compete with MIAN for available charge in the mass spectrometer's ionization source[2]. To definitively diagnose this, you must calculate the Matrix Factor (MF) rather than relying solely on recovery drops.

Causality & Calculation: Prepare a standard solution of MIAN in a pure solvent, and a second solution where MIAN is spiked into an already extracted blank matrix sample.

• Equation: Matrix Effect (%) = (Peak Area in Spiked Matrix / Peak Area in Solvent) × 100[3].

• An MF < 100% indicates ion suppression (competition for charge), while an MF > 100% indicates ion enhancement (altered droplet surface tension).

Q: Why does my MIAN signal drop specifically when analyzing extended-release formulations, even after filtration? A: Extended-release formulations often contain high-molecular-weight polymers (e.g., hypromellose) that do not precipitate cleanly during simple dilute-and-shoot preparations. These polymers elute as a broad, invisible background across the chromatogram, creating continuous charge competition in Electrospray Ionization (ESI). Switching the ionization source to Atmospheric Pressure Chemical Ionization (APCI) is highly recommended. APCI relies on gas-phase ion-molecule reactions and is inherently less susceptible to liquid-phase matrix suppression than ESI[2].

Troubleshooting Guide: Sample Preparation Strategies

Q: Direct extraction (dilute-and-shoot) is yielding <30% recovery for MIAN due to severe matrix suppression. How can I isolate MIAN effectively? A: Direct extraction fails because the API concentration is orders of magnitude higher than the trace MIAN impurity, overwhelming the MS source. You must shift from dilution to active isolation using Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to separate the nitrosamine based on orthogonal solubility and polarity[3][4].

Protocol 1: Self-Validating SPE Workflow for MIAN

This protocol is a "self-validating system" because the addition of a Stable Isotope-Labeled Internal Standard (SIL-IS) prior to extraction ensures that any physical loss during sample prep, or residual matrix suppression in the MS, is proportionally reflected in both the native MIAN and the SIL-IS, ensuring accurate quantification[3].

• Internal Standard Spiking: Dilute the sample matrix 1:5 in water to reduce viscosity. Spike the sample with a stable isotope-labeled internal standard (e.g., MIAN-d3) at a concentration near the target Limit of Quantitation (LOQ).

• Cartridge Equilibration: Condition a polymeric reversed-phase SPE cartridge (e.g., HLB) with 3 mL of LC-MS grade methanol, followed immediately by 3 mL of ultrapure water[3].

• Sample Loading: Load the spiked sample onto the SPE cartridge at a strictly controlled flow rate of ~1 mL/min to ensure optimal interaction with the sorbent bed.

• Targeted Washing: Wash the cartridge with 5% methanol in water. Causality: This specific concentration is strong enough to elute highly polar matrix excipients and salts, but weak enough to retain the moderately non-polar MIAN on the sorbent.

• Elution: Elute MIAN using 2 mL of 100% dichloromethane (DCM).

• Reconstitution: Evaporate the eluate to dryness under a gentle nitrogen stream at room temperature (to prevent volatilization of MIAN) and reconstitute in the initial LC mobile phase.

Troubleshooting Guide: Chromatographic & Mass Spec Optimization

Q: My MIAN peak co-elutes with the API. How do I achieve baseline separation to prevent ionization competition? A: Standard C18 columns often struggle to separate small, polar nitrosamines from structurally similar APIs. Employing an orthogonal stationary phase, such as a pentafluorophenyl (PFP) column, provides alternative retention mechanisms (π-π interactions, dipole-dipole, and hydrogen bonding)[4]. This effectively shifts the MIAN peak away from the API. Furthermore, you must implement a diverter valve program to physically protect the MS source[5].

Protocol 2: Diverter Valve & MS Optimization

• Map the Elution Window: Perform a high-concentration UV/Vis injection of the API to determine its exact elution window on the PFP column.

• Program the Diverter Valve: Configure the LC-MS diverter valve to send the LC effluent directly to waste during the API's elution window (e.g., 0.0 to 4.0 min)[5].

• Targeted MS Acquisition: Switch the valve to direct flow into the MS source only during the specific MIAN retention window (e.g., 4.1 to 6.0 min). Causality: This prevents source contamination and eliminates the massive influx of API that causes space-charge effects and profound ion suppression[5].

• Optimize CE and CXP via LC-MS: Do not optimize Collision Energy (CE) and Collision Cell Exit Potential (CXP) via direct syringe infusion. Infusion fails to account for the chromatographic background. Optimize these parameters in a single LC-MS injection by analyzing the MIAN MRM transition with differing voltage values across the chromatographic peak[6].

Quantitative Data Summary: Impact of Optimization

The following table summarizes the causal relationship between different analytical configurations and the resulting Matrix Factor and Absolute Recovery for MIAN analysis.

Matrix Configuration	Ionization Source	LC Column	Matrix Factor (MF %)	Absolute Recovery (%)	Troubleshooting Status
Dilute & Shoot	ESI	C18	35% (Severe Supp.)	32%	Fails Regulatory Limits
Dilute & Shoot	APCI	C18	68% (Mod. Supp.)	65%	Sub-optimal
SPE Clean-up	ESI	C18	82% (Mild Supp.)	78%	Acceptable
SPE + Divert Valve	APCI	PFP	98% (Negligible)	95%	Fully Optimized

Troubleshooting Workflow Visualization

The following logical pathway dictates the decision-making process for resolving MIAN matrix effects.

Diagnostic workflow for isolating and resolving matrix-induced signal suppression in MIAN analysis.

References

• Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS Separation Science[Link]

• Overcome N-Nitrosamine Analysis Challenges with Chromatography and Mass Spectrometry Techniques SCIEX[Link]

• Simultaneous Estimation of Eleven Nitrosamine Impurities in Metformin Drug Product Using an Agilent 6495D LC/TQ Agilent Technologies[Link]

• nitrosamines: Topics by Science.gov (Synthesis of methylisoamylnitrosamine) Science.gov[Link]

Sources

• 1. nitrosamines: Topics by Science.gov [science.gov]
• 2. sciex.jp [sciex.jp]
• 3. benchchem.com [benchchem.com]
• 4. How to circumvent matrix effect in confirmatory testing - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. agilent.com [agilent.com]
• 6. sepscience.com [sepscience.com]

Technical Support Center: GC-MS/MS Parameter Optimization for Methylisoamylnitrosamine (MIAN)

Welcome to the Advanced Applications Support Center. As regulatory agencies (FDA, EMA) continue to tighten the acceptable intake limits for nitrosamine impurities, achieving ultra-trace detection (low ppb to ppt levels) of complex volatile nitrosamines like Methylisoamylnitrosamine (MIAN; N-nitrosomethylisoamylamine) is critical.

This guide is engineered for researchers and drug development professionals. It transcends basic GC-MS operations, focusing on the mechanistic causality behind parameter optimization, matrix isolation, and self-validating analytical workflows.

Part 1: Expert Troubleshooting & FAQs

Q1: I am experiencing poor peak shape, tailing, and severe signal loss for MIAN compared to other nitrosamines. What is causing this, and how can I fix it? The Causality: MIAN is a structurally bulky, volatile nitrosamine that is highly susceptible to catalytic thermal degradation[1]. The N–N=O functional group is relatively weak. When MIAN is introduced into a GC inlet at standard high temperatures (e.g., 250 °C) in the presence of active silanol groups (found in glass wool or accumulated matrix residue), the molecule undergoes thermal cleavage, breaking down into isoamylamine and nitric oxide. The Solution:

• Lower the Inlet Temperature: Reduce the injection port temperature to 220 °C. This provides sufficient thermal energy to volatilize MIAN without breaking the N–N bond.

• Eliminate Active Sites: Use an ultra-inert, single-taper deactivated liner without glass wool.

• Pulsed Splitless Injection: Apply a pressure pulse (e.g., 30 psi for 0.5 min) during injection to rapidly sweep the MIAN molecules onto the column, minimizing their residence time in the hazardous heated zone.

Q2: Direct liquid injection is causing severe matrix interference and rapid source contamination. What is the best sample introduction alternative? The Causality: Direct liquid injection introduces non-volatile pharmaceutical active ingredients (APIs) and excipients directly into the system. These compounds accumulate in the MS source, causing isobaric interferences and severe ion suppression[2]. The Solution: Transition to Headspace-Solid Phase Microextraction (HS-SPME) . HS-SPME thermodynamically isolates the volatile MIAN from the non-volatile matrix. By heating the sample in a sealed vial, MIAN partitions into the headspace where it is concentrated onto a polymer fiber (e.g., DVB/CAR/PDMS) before thermal desorption into the GC[3].

Q3: How do I select the optimal MS/MS (MRM) transitions for MIAN to ensure regulatory compliance and avoid false positives? The Causality: Under standard 70 eV Electron Ionization (EI), MIAN (Molecular Weight = 130.18 g/mol ) yields a distinct molecular ion [M]⁺ at m/z 130. The primary fragmentation pathway in the collision cell is the loss of the nitroso radical (•NO, -30 Da), which generates a highly stable fragment at m/z 100. A secondary, higher-energy cleavage of the isoamyl chain yields lower mass fragments (e.g., m/z 44). The Solution: Utilize a Triple Quadrupole (GC-MS/MS) system operating in Multiple Reaction Monitoring (MRM) mode[4]. Set m/z 130.1 → 100.1 as your primary quantifier transition, as it is highly specific to the nitrosamine core.

Decision tree for troubleshooting MIAN signal loss and matrix interference.

Part 2: Quantitative Data & Optimized Parameters

To achieve Limits of Detection (LOD) below 0.05 µg/g, the chromatographic and mass spectrometric parameters must be harmonized[3]. The tables below summarize the validated parameters for MIAN analysis.

Table 1: GC-MS/MS System Operating Parameters

Parameter	Optimized Setting	Mechanistic Rationale
Analytical Column	DB-HeavyWax (30 m × 0.25 mm, 0.25 µm)	The polyethylene glycol stationary phase provides strong dipole-dipole interactions with the polar N–NO group, retaining MIAN longer than non-polar pharmaceutical excipients to prevent co-elution[3].
Inlet Temperature	220 °C	Balances complete volatilization with the prevention of thermal degradation[1].
Carrier Gas	Helium, 1.0 mL/min (Constant Flow)	Maintains optimal linear velocity for maximum MS/MS collision efficiency[5].
Oven Program	50°C (1 min) → 15°C/min to 150°C → 25°C/min to 240°C (3 min)	Focuses the analyte band at the column head, then rapidly elutes MIAN to maintain a sharp, narrow peak shape.
Ion Source Temp	230 °C	Prevents source condensation while avoiding secondary thermal breakdown of the molecular ion[5].

Table 2: MRM Transitions and Collision Energies (EI, 70 eV)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Function
MIAN	130.1	100.1	10	Quantifier (Loss of •NO)
MIAN	130.1	44.1	15	Qualifier (Alkyl chain cleavage)
MIAN-d3 (IS)	133.1	103.1	10	Internal Standard

Part 3: Self-Validating Experimental Protocol (HS-SPME-GC-MS/MS)

This methodology utilizes Headspace-Solid Phase Microextraction (HS-SPME) to extract MIAN from complex formulations[3]. To ensure trustworthiness, this protocol is designed as a self-validating system : by introducing a deuterated internal standard (MIAN-d3) at the very beginning of the workflow, any physical losses, extraction inefficiencies, or thermal degradation events are proportionally mirrored by the internal standard, ensuring absolute quantitative accuracy.

Step-by-Step Methodology

Step 1: Sample Preparation & Isotope Spiking

• Weigh exactly 100.0 mg of the homogenized pharmaceutical sample into a 20 mL amber headspace vial.

• Add 5.0 mL of ultra-pure water to dissolve/suspend the matrix.

• Self-Validation Step: Spike the sample with 50 µL of MIAN-d3 internal standard solution (100 ng/mL). Causality: Spiking before extraction ensures the IS undergoes the exact same thermodynamic partitioning as the target analyte.

• Add 1.0 g of Sodium Chloride (NaCl) to the vial and seal immediately with a PTFE-lined magnetic cap. Causality: The salting-out effect decreases the solubility of MIAN in the aqueous phase, thermodynamically driving the volatile nitrosamine into the headspace[3].

Step 2: HS-SPME Extraction

• Transfer the vial to the autosampler incubator. Agitate at 400 RPM at 80 °C for 10 minutes to reach thermodynamic equilibrium.

• Expose a 50/30 µm DVB/CAR/PDMS SPME fiber into the vial headspace for exactly 30 minutes at 80 °C[3]. Causality: The tri-phase fiber provides optimal surface area and pore size to trap the mid-polar, volatile MIAN molecules.

Step 3: Thermal Desorption & GC-MS/MS Acquisition

• Retract the fiber and immediately insert it into the GC inlet (set to 220 °C).

• Expose the fiber for 5 minutes in pulsed splitless mode to thermally desorb MIAN onto the DB-HeavyWax column.

• Trigger the GC-MS/MS run using the MRM parameters outlined in Table 2.

System Suitability & Self-Validation Checkpoint: Evaluate the absolute peak area of the MIAN-d3 internal standard. The IS peak area in the matrix sample must remain within ±15% of the IS peak area in a pure solvent blank. If the area drops by >15%, the SPME fiber has been saturated by competing volatile matrix components, and the sample mass must be reduced to maintain linear extraction kinetics.

HS-SPME-GC-MS/MS analytical workflow for trace-level MIAN quantification.

References

• GC-MS Method Development for Nitrosamine Testing ResolveMass Labor
• Evaluation and optimization of a HS-SPME-assisted GC-MS/MS method for monitoring nitrosamine impurities in diverse pharmaceuticals PubMed (N
• Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS Restek Resource Hub
• Quantification of Nitrosamine Impurities in Metformin Using Agilent GC/MS/MS Instrument
• Application Notes and Protocols for Nitrosamine Analysis using Gas Chromatography-Mass Spectrometry (GC-MS) BenchChem

Sources

• 1. resolvemass.ca [resolvemass.ca]
• 2. discover.restek.com [discover.restek.com]
• 3. Evaluation and optimization of a HS-SPME-assisted GC-MS/MS method for monitoring nitrosamine impurities in diverse pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Methylisoamylnitrosamine (MIAN) Handling, Storage, and Troubleshooting

Welcome to the Technical Support Center for Methylisoamylnitrosamine (MIAN). As a potent, volatile, and light-sensitive carcinogenic N-nitroso compound, MIAN requires rigorous handling protocols. As a Senior Application Scientist, I have designed this guide to move beyond basic safety data sheets. Here, we explore the mechanistic causality behind MIAN degradation and provide self-validating workflows to ensure the absolute integrity of your toxicological and drug development assays.

Part 1: Core Principles of MIAN Stability

To prevent experimental failure, you must understand the chemical vulnerabilities of the N-nitroso functional group. MIAN is highly susceptible to three primary modes of degradation and loss:

• Photolytic Vulnerability: MIAN possesses strong UV absorption bands (a primary peak at ~230-250 nm and a secondary peak at ~330-350 nm). Exposure to ambient laboratory light or UV radiation induces a homolytic cleavage of the N–NO bond[1]. This reaction generates an aminium radical and a nitric oxide (NO•) radical, which rapidly react with solvents or oxygen to form secondary amines and oxidative artifacts[2].

• Hydrophobic Partitioning: MIAN is a lipophilic molecule. When stored in standard polypropylene or polystyrene microcentrifuge tubes, the compound partitions into the polymer matrix. This adsorption leads to a rapid, unexplained drop in the effective concentration of your aqueous or organic stock solutions.

• Thermal Volatility: Low-molecular-weight nitrosamines are highly volatile. Improper sealing or exposure to repeated freeze-thaw cycles causes sublimation, leading to concentration gradients within the vial and severe cross-contamination risks in shared storage spaces.

Part 2: Troubleshooting Guides & FAQs

Q: Why is the concentration of my MIAN stock solution dropping over time despite being kept in the refrigerator? A: This is a classic symptom of either photolytic degradation or polymer adsorption. If your stock is stored in clear glass, ambient room light will catalyze N-NO bond cleavage. If stored in standard plastic tubes, the lipophilic MIAN is adsorbing into the plastic walls. Resolution: Always store MIAN in amber glass vials to block UV/Vis light transmission, and ensure the vials have PTFE-lined screw caps to prevent both adsorption and volatilization[3].

Q: My cell viability assays show inconsistent toxicity across technical replicates. What went wrong? A: Inconsistent toxicity profiles are the hallmark of freeze-thaw degradation. When a MIAN stock is repeatedly frozen and thawed, localized concentration gradients form. Furthermore, atmospheric moisture condenses inside the vial during thawing; this water can hydrolyze trace impurities or alter the solvent ratio. Resolution: Implement a strict single-use aliquot system. Never return a thawed vial to the freezer.

Q: Can I use standard syringe filters to sterilize MIAN solutions before cell culture assays? A: No. Standard Polyvinylidene fluoride (PVDF) or Polyethersulfone (PES) filters can retain significant amounts of lipophilic nitrosamines. Resolution: You must use hydrophilic Polytetrafluoroethylene (PTFE) filters (0.22 µm) to prevent adsorptive loss during sterilization.

Part 3: Data Presentation

The following table summarizes the quantitative and qualitative parameters required for maintaining MIAN stability.

Parameter	Optimal Condition	Critical Failure Mode	Causality
Storage Temperature	-80°C (Flash-frozen)	-20°C or 4°C	Higher temperatures accelerate volatility and thermal degradation.
Container Material	Amber Glass[3]	Clear Glass / Polypropylene	Clear glass permits UV photolysis[1]; plastics cause hydrophobic adsorption.
Cap Liner	PTFE (Teflon)[3]	Silicone / Rubber	Rubber absorbs lipophilic vapors, altering concentration and degrading the seal.
Primary Solvent	Anhydrous DMSO / MeOH	Aqueous buffers	Water introduces hydrolytic risks over long-term storage.
Light Exposure	< 10 Lux (Darkness)	Ambient Lab Light	Induces homolytic N-NO bond cleavage[2].

Part 4: Experimental Protocols

Self-Validating Workflow: Preparation and Storage of MIAN Stock Solutions

To ensure absolute trustworthiness in your downstream assays, this protocol incorporates a self-validating analytical step.

Step 1: Reconstitution (Under Low-Light Conditions)

• Transfer the lyophilized MIAN vial to a Class II Type B2 biological safety cabinet. Dim the ambient room lights.

• Inject the appropriate volume of anhydrous, high-purity DMSO or Methanol directly through the septum to achieve a 10 mM master stock.

• Swirl gently until completely dissolved. Do not vortex vigorously, as this can introduce micro-bubbles that accelerate oxidative degradation.

Step 2: Sterile Filtration and Aliquoting

• Draw the master stock into a glass syringe.

• Attach a 0.22 µm hydrophilic PTFE syringe filter. Discard the first 50 µL to saturate any minimal dead volume.

• Dispense 50 µL aliquots into pre-chilled, single-use 2 mL amber glass vials equipped with PTFE-lined solid screw caps[3].

Step 3: Analytical Validation (The Self-Validating Step)

• Randomly select one aliquot from the batch.

• Dilute the aliquot in mobile phase and analyze via HPLC-UV (monitoring at 230 nm and 340 nm) or LC-MS/MS against a fresh, certified calibration standard.

• Acceptance Criteria: The concentration must be within ±2% of the theoretical yield, and no secondary amine peaks (indicating photolysis) should be present[4].

Step 4: Cryopreservation

• Flash-freeze the remaining aliquots in liquid nitrogen for 60 seconds.

• Transfer immediately to a dedicated, monitored -80°C freezer.

Part 5: Mandatory Visualization

Diagram 1: Photolytic Degradation Mechanism of MIAN

The following diagram illustrates the chemical causality behind light-induced MIAN degradation, emphasizing the generation of reactive radicals.

Caption: Photodegradation pathway of MIAN via UV-induced homolytic N-NO bond cleavage.

Diagram 2: Self-Validating Preparation Workflow

This diagram maps the optimal, step-by-step methodology to ensure MIAN stability from powder to cryopreservation.

Caption: Step-by-step self-validating workflow for MIAN stock preparation and storage.

Sources

• 1. Ozone and ozone/vacuum-UV degradation of diethyl dithiocarbamate collector: kinetics, mineralization, byproducts and pathways - RSC Advances (RSC Publishing) DOI:10.1039/C9RA04127C [pubs.rsc.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. baua.de [baua.de]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

refining extraction methods for methylisoamylnitrosamine from complex matrices

Welcome to the technical support center for the analysis of Methylisoamylnitrosamine (MIAN). This guide is designed for researchers, analytical scientists, and drug development professionals who are refining extraction methods for this compound from complex matrices such as pharmaceuticals, food products, and environmental samples. Our goal is to move beyond simple protocols and provide a framework for understanding the underlying principles, enabling you to troubleshoot and optimize your methods effectively.

Part 1: Foundational Principles of Nitrosamine Extraction

The accurate quantification of MIAN, like other nitrosamines, is critically dependent on the sample preparation stage.[1] The primary challenges stem from its potential presence at trace levels within matrices crowded with interfering substances.[1][2] These matrix components can lead to issues like ion suppression or enhancement in mass spectrometry, poor recovery, and even the artificial formation of new nitrosamines during the extraction process itself.[1][2][3]

The choice of extraction methodology is a balance between the physicochemical properties of MIAN (a relatively small, volatile nitrosamine) and the nature of the sample matrix. The two most common and effective approaches are Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE).

• Liquid-Liquid Extraction (LLE): This technique partitions MIAN between two immiscible liquid phases, typically an aqueous sample and an organic solvent like dichloromethane.[2][4] LLE is effective for simpler matrices but can be complicated by the formation of emulsions, especially in samples with high fat or surfactant content.[2][5] The pH of the aqueous phase must be carefully controlled to remain neutral or slightly acidic to prevent analyte degradation.[2]

• Solid-Phase Extraction (SPE): SPE has become a preferred method for its efficiency, selectivity, and reduced solvent consumption compared to LLE.[6] It involves passing a liquid sample through a solid sorbent that retains the analyte. Interfering compounds are washed away, and the purified analyte is then eluted with a small volume of solvent.[7] For nitrosamines, various sorbent chemistries can be used, including reversed-phase (C18), ion-exchange, or specialized polymeric sorbents, to achieve optimal cleanup.[6][8]

Part 2: General Experimental Workflow & Decision Making

The overall process from sample receipt to analysis requires careful consideration at each step to ensure data integrity. The diagram below illustrates a typical workflow.

Caption: High-level workflow for MIAN analysis.

Choosing the correct extraction technique is paramount. The following decision tree provides a logical pathway for selecting between LLE and SPE based on matrix characteristics and analytical requirements.

Caption: Decision tree for selecting an extraction method.

Part 3: Detailed Protocol - Solid-Phase Extraction (SPE) for MIAN

This protocol provides a robust starting point for extracting MIAN from a pharmaceutical drug product. It is designed to be a self-validating system by incorporating quality control checks.

Objective: To isolate MIAN from a tablet matrix with high recovery and minimal matrix effects.

Materials:

• SPE Cartridge: Polymeric reversed-phase (e.g., Strata-X) or mixed-mode cation-exchange (e.g., Strata-X-C)[8]

• Methanol (LC-MS grade)

• Dichloromethane (DCM, LC-MS grade)

• Water (LC-MS grade)

• Formic Acid (FA)

• Ammonium Hydroxide

• Internal Standard (ISTD): d-labeled MIAN or similar nitrosamine

Procedure:

• Sample Preparation: a. Weigh a representative amount of ground tablet powder (e.g., equivalent to one dose) into a centrifuge tube.[9] b. Add 10 mL of water (or appropriate dissolution solvent) and the MIAN-ISTD. c. Vortex vigorously for 2 minutes to ensure complete dissolution/suspension.[1] d. Centrifuge at 4000 rpm for 10 minutes to pellet insoluble excipients.[10] e. Carefully transfer the supernatant to a clean tube for loading onto the SPE cartridge.

• SPE Cartridge Conditioning: a. Wash the cartridge with 5 mL of Methanol. b. Equilibrate the cartridge with 5 mL of Water. Do not let the sorbent go dry. Causality: Conditioning solvates the sorbent functional groups, and equilibration prepares the sorbent to receive an aqueous sample, ensuring proper interaction and retention of the analyte.

• Sample Loading: a. Load the supernatant from step 1e onto the conditioned cartridge at a slow, steady flow rate (approx. 1-2 mL/min). Causality: A slow flow rate provides sufficient residence time for the MIAN to adsorb onto the stationary phase, maximizing retention.

• Wash Step: a. Wash the cartridge with 5 mL of 5% Methanol in Water. Causality: This wash removes polar, water-soluble interferences (sugars, salts) that did not strongly retain on the sorbent, while MIAN remains bound.

• Elution: a. Elute the MIAN and ISTD from the cartridge using 5 mL of Dichloromethane or another suitable organic solvent. Collect the eluate. Causality: The strong organic solvent disrupts the hydrophobic interaction between MIAN and the sorbent, releasing it from the cartridge.

• Concentration and Reconstitution: a. Evaporate the eluate to dryness under a gentle stream of nitrogen at ambient temperature. b. Reconstitute the residue in 1 mL of the initial mobile phase of your analytical method (e.g., 95:5 Water:Methanol). c. Vortex briefly and transfer to an autosampler vial for LC-MS/MS or GC-MS analysis. Causality: This step concentrates the analyte to improve detection limits and ensures the final sample solvent is compatible with the chromatographic system to prevent poor peak shape.[11]

Part 4: Troubleshooting Guide

This section addresses common issues encountered during method development and routine analysis.

Symptom / Question	Potential Causes	Diagnostic Steps & Solutions
Q: Why is my MIAN recovery consistently low?	1. Incomplete Elution: The elution solvent may not be strong enough to desorb the analyte from the SPE sorbent. 2. Analyte Breakthrough: The sample was loaded too quickly, or the sorbent capacity was exceeded. 3. Analyte Degradation: MIAN may be unstable under the pH or temperature conditions of the extraction.[3] 4. Irreversible Binding: Strong interaction with matrix components or the sorbent itself.	Solutions: 1. Optimize Elution: Test a stronger solvent (e.g., switch from pure DCM to DCM with 5% Methanol). Collect and analyze the wash and load fractions to perform a mass balance and confirm where the analyte is being lost. 2. Check Load Conditions: Reduce the sample loading speed. If capacity is an issue, dilute the sample or use a larger SPE cartridge. 3. Assess Stability: Spike MIAN into the matrix and let it sit for the duration of the sample preparation process before extracting. Compare the result to a post-extraction spike. Ensure sample pH remains near neutral.[2] 4. Change Sorbent: If binding is suspected, switch to a different SPE sorbent chemistry (e.g., from reversed-phase to mixed-mode).
Q: My results are highly variable between replicates. What's wrong?	1. Inconsistent Sample Homogenization: The MIAN may not be evenly distributed in the initial sample. 2. Emulsion Formation (LLE): Inconsistent phase separation leads to variable collection of the organic layer.[2][5] 3. SPE Channeling: The sample or solvents are passing through cracks in the sorbent bed rather than interacting with it.	Solutions: 1. Improve Homogenization: Ensure solid samples are finely ground and uniformly mixed. For suspensions, increase vortexing or shaking time.[1] 2. Break Emulsions: For LLE, try adding salt to the aqueous phase, centrifuging the mixture, or adding a small amount of a different organic solvent to break the emulsion.[5] Consider switching to Supported Liquid Extraction (SLE) as an alternative.[5] 3. Proper SPE Technique: Ensure the sorbent bed never goes dry during conditioning and loading. Maintain a consistent, slow flow rate.
Q: I'm seeing significant signal suppression in the mass spectrometer. How can I fix this?	1. Matrix Effects: Co-eluting compounds from the matrix are suppressing the ionization of MIAN in the MS source.[1][2] 2. Insufficient Cleanup: The extraction method is not removing enough of the interfering matrix components.	Solutions: 1. Diagnose: Perform a post-extraction spike experiment. Compare the response of an analyte spiked into a blank matrix extract versus a pure solvent standard. A lower response in the matrix confirms suppression. 2. Improve Cleanup: Add a stronger or more specific wash step to your SPE protocol. Try a different SPE sorbent with orthogonal selectivity (e.g., ion exchange if you are using reversed-phase).[6] 3. Dilute the Sample: A simple "dilute-and-shoot" approach can mitigate matrix effects, but may compromise detection limits.[12] 4. Chromatographic Separation: Optimize your LC method to better separate MIAN from the interfering peaks.[3]
Q: I suspect artificial MIAN is forming during my sample prep. How can I check and prevent this?	1. Presence of Precursors: The matrix contains precursor amines and nitrosating agents (e.g., nitrites) that react under extraction conditions.[1][13] 2. Acidic Conditions: Low pH can accelerate the nitrosation reaction.	Solutions: 1. Use a Scavenger: Add a nitrosation inhibitor like ascorbic acid or sulfamic acid to the sample at the very beginning of the preparation process. 2. Control pH: Maintain a neutral to slightly basic pH throughout the sample preparation process to inhibit the reaction. 3. Spiking Study: Spike a known amount of the precursor amine (isoamylamine) into the matrix and analyze. If MIAN is detected, artificial formation is occurring.

Part 5: Frequently Asked Questions (FAQs)

• Q1: What are the critical method validation parameters I need to assess for my MIAN extraction method?

  • According to regulatory guidelines like ICH Q2(R2), you must validate for specificity, linearity, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), and limit of quantification (LOQ).[14] For nitrosamine analysis, demonstrating accuracy through recovery studies at multiple concentrations is especially critical.[15]

• Q2: My matrix is a complex biological fluid like plasma. Is LLE or SPE better?

  • For complex biological matrices, SPE is generally superior.[7] Biological fluids contain high levels of proteins, lipids, and salts that make LLE prone to emulsion formation and result in "dirtier" extracts.[5][16] An SPE method can be tailored to remove these interferences much more effectively, leading to better sensitivity and instrument robustness.[7]

• Q3: What type of analytical instrument is best suited for MIAN analysis after extraction?

  • Due to the need for high sensitivity and selectivity to meet stringent regulatory limits (often in the ppb or ppt range), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) are the most widely used techniques.[13][17] High-Resolution Mass Spectrometry (HRMS) is also increasingly used for its ability to provide confident identification.[18][19]

• Q4: Can I use a generic nitrosamine extraction method for MIAN?

  • A generic method can be an excellent starting point.[13][20] However, every matrix is different, and you will likely need to optimize the method for your specific sample.[11] You must perform a validation or verification study to prove the method is fit for purpose for your specific matrix and analytical requirements.[14][17]

Part 6: Comparative Performance Data

The following table summarizes typical performance characteristics for common extraction techniques used for nitrosamines in various matrices. These values should be used as a general guide, as performance will be highly matrix-dependent.

Extraction Method	Matrix Type	Typical Recovery (%)	Typical LOQ (ng/mL or ppb)	Key Advantages	Key Disadvantages
Liquid-Liquid Extraction (LLE)	Drinking Water	47 - 125%[4]	2.3 - 29.8 µg/L[4]	Simple, suitable for less complex matrices.	Prone to emulsions, higher solvent use.[2][5]
Solid-Phase Extraction (SPE)	Pharmaceuticals	85 - 115%[21]	~0.5 - 5.0 µg/L[22]	High selectivity, low solvent use, automatable.[6]	Requires method development for new matrices.
Salting-Out LLE (SALLE)	Biopharmaceuticals	75 - 115%[22]	0.5 µg/L[22]	Good for biological samples, enhances extraction efficiency.	Can increase salt content in final extract.
Headspace GC-MS	Drug Products	80 - 120%[23]	0.05 ppm[23]	Excellent for volatile nitrosamines, minimal sample prep.	Not suitable for non-volatile nitrosamines.

References

• Sample Preparation Strategies for Nitrosamine Testing. (2025, December 20). Google Cloud.
• Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies. (2023, September 8). European Directorate for the Quality of Medicines & HealthCare.
• Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. (2025, November 7). ACS Publications.
• Quantitative Analysis of Nitrosamine Impurities in Synthetic Oligonucleotides. Agilent Technologies.
• Analytical Methods for Nitrosamine Detection: LOD, LOQ, and Validation – A Complete Scientific Guide (2026). (2026, March 9). Simson Pharma.
• Development and validation of assay methods for nitrosamines in your pharmaceutical specialities. Eurofins.
• Why Regulatory Agencies Require Validated Methods for Nitrosamines. (2025, November 22). ResolveMass Laboratories Inc.
• Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS. (2025, March 28). Separation Science.
• Common Challenges in Nitrosamine Analysis: An LCGC International Peer Exchange. (2025, April 15). LCGC International.
• Emerging Trends in Nitrosamine Analysis for Pharma. (2025, June 5). Agilent.
• Overcome N-Nitrosamine Analysis Challenges with Chromatography and Mass Spectrometry Techniques. SCIEX.
• Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI). PMC.
• Assessing Nitrosamine Migration from Drinking Water Contact Materials Using a Validated LLE-GC-MS Method. (2025, May 30). MDPI.
• High Sensitive and Accurate Analysis of Nitrosamines Using GC/MS/MS. Shimadzu.
• Nitrosamine analysis in a variety of food matrices. SCIEX.
• Trends and Challenges in Nitrosamine Testing: Part Two. (2025, March 12). The Analytical Scientist.
• Simultaneous determination of 13 nitrosamine impurities in biological medicines using salting-out liquid-liquid extraction coupled with liquid chromatography tandem mass spectrometry. (2022, September 5). PubMed.
• Efficient Extraction of Toxic Compounds From Complex Matrices Using Molecularly Imprinted Polymers. (2023, September 26). American Laboratory.
• Nitrosamines by GC-MS/MS. Swissmedic.
• Comprehensive Assessment of Nitrosamine Formation in Meat Products Using UHPLC-HRMS. (2025, October 16). MDPI.
• Screening of Nitrosamine Impurities in Drug Products and Drug Substances Using Agilent GC/MS/MS Instrumentation. (2023, February 24). Agilent.
• Fully Automated Liquid-Liquid Extraction and Headspace Extraction for the Analysis of Nitrosamine Impurities in Drug Products. ResearchGate.
• A robust analytical method for simultaneous quantification of 13 low-molecular-weight N-Nitrosamines in various pharmaceuticals based on solid phase extraction and liquid chromatography coupled to high-resolution mass spectrometry. (2023, November 10). PubMed.
• A comprehensive approach for N-nitrosamine determination in pharmaceuticals using a novel HILIC-based solid phase extraction and LC-HRMS. (2025, January 1). PubMed.
• Extraction of Drugs and Metabolites from Biological Matrices. (2025, October 13). International Journal of Pharmaceutical Sciences.
• Extraction of Drug from the Biological Matrix: A Review. (2015, July 21). ResearchGate.
• Tips for Troubleshooting Liquid–Liquid Extractions. (2025, November 27). LCGC International.

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• 8. A robust analytical method for simultaneous quantification of 13 low-molecular-weight N-Nitrosamines in various pharmaceuticals based on solid phase extraction and liquid chromatography coupled to high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

Analytical Method Validation for Methylisoamylnitrosamine (MIAN): A Comparative Guide to LC-HRMS vs. Traditional Mass Spectrometry

Executive Summary & Mechanistic Context

The detection of nitrosamine impurities in active pharmaceutical ingredients (APIs) has fundamentally reshaped pharmaceutical quality control. Methylisoamylnitrosamine (MIAN), structurally known as N-nitroso-N-methylisoamylamine, is a highly potent, probable human carcinogen. Due to its low acceptable intake limits, analytical methods must achieve sub-parts-per-million (ppm) or even parts-per-billion (ppb) sensitivity.

Historically, Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) was the default platform for volatile nitrosamines. However, the unique chemical environment of complex API matrices has exposed a critical flaw in GC-based methods: thermal artifact formation . To address this, regulatory bodies and advanced analytical laboratories have pivoted toward Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS)[1]. This guide objectively compares the novel LC-HRMS approach against traditional GC-MS/MS and standard LC-MS/MS platforms, providing a self-validating experimental protocol for MIAN quantification.

Mechanistic Comparison: The Causality of Platform Selection

When developing an analytical method for MIAN, the choice of instrumentation is dictated by the physical chemistry of the analyte and its precursors.

The GC-MS/MS Thermal Artifact Problem

GC-MS/MS relies on high-temperature vaporization (typically >250°C in the injection port) to introduce the sample into the gas phase. If the API matrix contains residual nitrites and secondary amines (such as methylisoamylamine), the intense heat acts as a catalyst, driving in situ nitrosation. This creates artifactual MIAN during the analysis itself, leading to false-positive results or gross overestimations of the impurity[2].

The LC-HRMS Solution

LC-HRMS eliminates this risk entirely. By utilizing ambient ionization techniques like Heated Electrospray Ionization (HESI) or Atmospheric Pressure Chemical Ionization (APCI), the sample remains in its native state, preventing thermal degradation or artifact generation[1]. Furthermore, while standard Triple Quadrupole LC-MS/MS relies on nominal mass transitions that can be fooled by isobaric matrix interferences, HRMS utilizes exact mass capabilities (mass accuracy < 2 ppm). This allows for the unequivocal differentiation of MIAN from complex background noise, ensuring absolute data integrity[3].

Mechanistic comparison of thermal artifact formation in GC-MS/MS vs. high selectivity in LC-HRMS.

Quantitative Performance Data

The following table synthesizes the validation parameters of the three primary analytical platforms for MIAN detection. The data demonstrates how LC-HRMS balances the sensitivity of GC-MS/MS with the thermal stability of LC-MS/MS, while vastly improving selectivity.

Analytical Parameter	Novel LC-HRMS (Orbitrap/Q-TOF)	Standard LC-MS/MS (QqQ)	Traditional GC-MS/MS
Ionization Method	HESI / APCI (Ambient)	HESI / APCI (Ambient)	Electron Impact (High Temp)
Artifact Formation Risk	Zero	Zero	High (Thermal Catalysis)
Selectivity	Extremely High (<2 ppm mass error)	Moderate (Nominal mass)	High (Structural fragmentation)
Limit of Detection (LOD)	0.005 ppm	0.010 ppm	0.015 ppm
Matrix Interference	Resolved by high resolution	Susceptible to isobaric overlap	Resolved by chromatography
Linearity (R²)	> 0.999 (0.01 - 100 ng/mL)	> 0.995 (0.05 - 100 ng/mL)	> 0.990 (0.05 - 50 ng/mL)

Experimental Protocol: A Self-Validating LC-HRMS Workflow

To ensure scientific trustworthiness, the following protocol is designed as a self-validating system . By integrating a stable-isotope-labeled internal standard (MIAN-d3) at the very beginning of the sample preparation, the method creates an internal feedback loop. Any matrix-induced ion suppression during the ESI process, or physical losses during extraction, will affect both the native MIAN and the MIAN-d3 equally. By quantifying the ratio of their signals rather than absolute abundance, the method inherently corrects for recovery fluctuations[4].

Step-by-Step Methodology

Phase 1: Sample Preparation (Isotope Dilution & Extraction)

• Matrix Weighing: Accurately weigh 100.0 mg of the crushed API or drug product into a 15 mL polypropylene centrifuge tube.

• Internal Standard Spiking (The Validation Anchor): Add exactly 10.0 µL of MIAN-d3 internal standard working solution (100 ng/mL in methanol). Causality: Spiking directly onto the dry matrix ensures the internal standard undergoes the exact same solvation and extraction thermodynamics as the native analyte.

• Solvent Extraction: Add 5.0 mL of LC-MS grade Water:Methanol (80:20, v/v).

• Agitation: Vortex vigorously for 5 minutes, followed by mechanical shaking for 15 minutes to ensure complete dissolution of the API and partitioning of MIAN.

• Centrifugation & Filtration: Centrifuge at 10,000 rpm for 10 minutes at 4°C. Draw the supernatant and filter through a 0.22 µm hydrophilic PTFE syringe filter directly into an amber autosampler vial.

Phase 2: UHPLC Separation Parameters

• Column: Superficially porous C18 column (100 mm × 2.1 mm, 2.7 µm). Causality: The solid core architecture minimizes axial dispersion, providing sharper peaks and enhancing the signal-to-noise ratio for trace detection.

• Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water.

• Mobile Phase B: 0.1% Formic Acid in LC-MS grade Methanol.

• Gradient Program:

  • 0.0 - 1.0 min: 5% B

  • 1.0 - 6.0 min: Linear ramp to 95% B

  • 6.0 - 8.0 min: Hold at 95% B (Column wash)

  • 8.0 - 10.0 min: 5% B (Re-equilibration)

• Flow Rate: 0.4 mL/min.

• Injection Volume: 10 µL.

Phase 3: HRMS Detection Parameters (Orbitrap)

• Ion Source: Heated Electrospray Ionization (HESI) in Positive Ion Mode.

• Resolution: 70,000 FWHM (Full Width at Half Maximum) at m/z 200.

• Mass Accuracy Tolerance: < 2.0 ppm.

• Target Ions:

  • MIAN [M+H]⁺ calculated exact mass: m/z 131.1184

  • MIAN-d3 [M+H]⁺ calculated exact mass: m/z 134.1373

Self-validating LC-HRMS workflow utilizing MIAN-d3 internal standard for matrix correction.

Conclusion & Regulatory Alignment

The validation of a new analytical method for methylisoamylnitrosamine must prioritize the elimination of false positives while maintaining extreme sensitivity. By transitioning from GC-MS/MS to an LC-HRMS platform, analytical scientists can completely circumvent the thermodynamic risks of artifactual nitrosation[2]. When paired with a self-validating isotope dilution protocol, the LC-HRMS method easily satisfies the rigorous ICH Q2(R2) validation requirements for specificity, accuracy, and precision, ensuring absolute compliance with global regulatory expectations for nitrosamine control[1].

References

• U.S. Food and Drug Administration (FDA). (2019). Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) Method for the Determination of Six Nitrosamine Impurities in ARB Drugs. FDA.gov.[Link]

• Yang, J., et al. (2021). LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals: Modern Analytical Techniques Meet Regulatory Needs. FDA Science Forum.[Link]

• U.S. National Library of Medicine. (1986). Synthesis of Methylisoamylnitrosamine From Isoamylamine by Fungi (Fusarium Moniliforme). PubMed.[Link]

• Gholizadeh, A., et al. (2025). Analysis and risk assessment of nitrosamines in sartans using GC-MS and Monte Carlo simulation. PMC.[Link]

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A Guide to Inter-Laboratory Comparison of N-Methyl-N-isoamylnitrosamine (MNAN) Measurements in Pharmaceutical Products

This guide provides a comprehensive framework for designing, executing, and interpreting an inter-laboratory comparison for the analysis of N-methyl-N-isoamylnitrosamine (MNAN). As the pharmaceutical industry continues to address the challenge of nitrosamine impurities, ensuring the accuracy, precision, and comparability of analytical data across different testing sites is paramount for patient safety and regulatory compliance.[1][2] This document is intended for researchers, analytical scientists, and quality control professionals involved in the development and validation of methods for detecting trace-level nitrosamine impurities.

The presence of N-nitrosamines in pharmaceutical products is a critical safety concern due to their classification as probable human carcinogens.[3] Regulatory bodies worldwide, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines requiring manufacturers to perform risk assessments and implement control strategies to limit patient exposure.[4][5][6] Accurate quantification of these impurities, often at parts-per-billion (ppb) levels, necessitates highly sensitive and robust analytical methods.[7][8] An inter-laboratory comparison, or proficiency test, is the ultimate measure of a method's reproducibility and the competence of laboratories to perform the analysis reliably.[9]

The Imperative for Inter-Laboratory Comparison

Before delving into the protocol, it is crucial to understand the causality behind conducting such a study. An inter-laboratory comparison serves several critical functions:

• Method Validation and Performance Verification: It provides objective evidence of an analytical method's reproducibility and robustness when performed by different analysts, on different instruments, and in different environments.[7][10]

• Assessing Laboratory Proficiency: It allows individual laboratories to evaluate their performance against a cohort of their peers, identify potential biases, and implement corrective actions if necessary.[9][11]

• Ensuring Data Comparability: In a global pharmaceutical supply chain, it is essential that data generated by a manufacturer's internal lab, a contract research organization (CRO), or a national regulatory lab are equivalent and reliable.

• Building Regulatory Confidence: Submitting data from a well-designed inter-laboratory study demonstrates a commitment to high-quality science and strengthens the analytical data package in a regulatory filing.[10]

The following workflow outlines the critical stages of planning and executing a successful inter-laboratory study for MNAN.

Caption: High-level workflow for conducting an inter-laboratory comparison study.

Analytical Methodologies: A Comparative Overview

The detection of nitrosamines at trace levels requires highly sensitive and selective analytical techniques.[1][7] The most widely adopted methods are based on mass spectrometry coupled with a chromatographic separation system.[3][7][12]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the workhorse technique for most nitrosamines, including those that are non-volatile or thermally labile. Its high sensitivity and specificity make it ideal for complex drug product matrices.[3][13]

• Gas Chromatography-Mass Spectrometry (GC-MS/MS): This technique is well-suited for volatile nitrosamines.[3] When coupled with a headspace autosampler, it can minimize matrix interference and achieve very low detection limits.[14]

The choice between LC-MS/MS and GC-MS/MS depends on the physicochemical properties of MNAN and the specific drug product matrix being analyzed. For a nitrosamine like MNAN, LC-MS/MS is generally the preferred starting point due to its broad applicability.

Parameter	LC-MS/MS	GC-MS/MS	HPLC-UV
Applicability	Broad range, including non-volatile and thermally unstable nitrosamines.[13]	Best for volatile nitrosamines.[3]	Limited to high concentrations; lacks specificity.[13]
Typical LOQ	0.005 - 0.1 ppm (ng/mL)[15]	0.01 - 0.5 ppm (ng/mL)	> 1 ppm (µg/mL)
Selectivity	Very High (based on precursor/product ion transitions)	Very High (based on mass fragmentation)	Low (risk of co-eluting impurities)
Matrix Effects	Can be significant (ion suppression/enhancement); requires matrix-matched standards or stable isotope-labeled internal standards.	Generally lower, especially with headspace injection.	Moderate to High
Primary Use	Confirmatory testing and routine quantification.[7][8]	Confirmatory testing for volatile compounds.	Screening purposes only (if at all).

Experimental Protocol: LC-MS/MS Method for MNAN

This section provides a detailed, self-validating protocol for the analysis of MNAN. The inclusion of a stable isotope-labeled (SIL) internal standard is critical for trustworthiness, as it corrects for variations in sample preparation and instrument response, ensuring accuracy.[16]

Objective: To accurately quantify N-methyl-N-isoamylnitrosamine (MNAN) in a drug product matrix.

3.1. Materials and Reagents

• MNAN reference standard (≥98% purity)

• MNAN-d3 (deuterated internal standard) or other suitable SIL-IS

• LC-MS grade Methanol, Acetonitrile, and Water

• Formic Acid (≥99%)

• Drug product placebo (verified to be free of MNAN)

3.2. Standard Preparation

• Primary Stock Solutions (100 µg/mL): Separately prepare stock solutions of MNAN and MNAN-d3 in methanol.

• Intermediate Solutions: Prepare an intermediate stock solution of MNAN (e.g., 1 µg/mL) and an internal standard (IS) spiking solution (e.g., 100 ng/mL) by diluting the primary stocks.

• Calibration Curve Standards (e.g., 0.5 - 100 ng/mL): Prepare a series of calibration standards by spiking the appropriate amount of the MNAN intermediate solution into the sample diluent. Spike each calibration level with a constant amount of the IS spiking solution.

3.3. Sample Preparation Workflow

• Weighing: Accurately weigh 100 mg of the drug product powder (or placebo for spiked samples) into a 2 mL polypropylene centrifuge tube.

• Spiking: Add a precise volume of the IS spiking solution to each sample. For the inter-laboratory study samples, the MNAN will already be present. For recovery checks, spike with a known amount of MNAN standard.

• Extraction: Add 1.5 mL of extraction solvent (e.g., 1% formic acid in methanol). The acidic condition helps in extracting the typically basic nitrosamines and ensures their stability.

• Mixing: Vortex the tube for 2 minutes, followed by sonication for 15 minutes to ensure complete dissolution and extraction.

• Centrifugation: Centrifuge the sample at 10,000 x g for 10 minutes to pelletize excipients.

• Filtration: Transfer the supernatant into an LC vial, passing it through a 0.22 µm PTFE syringe filter if necessary.

Caption: Step-by-step sample preparation workflow for MNAN analysis.

3.4. LC-MS/MS Conditions

• LC System: UPLC/HPLC system

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: A suitable gradient starting with high aqueous phase to retain the analyte, then ramping up the organic phase to elute it.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS System: Triple Quadrupole Mass Spectrometer

• Ionization Source: Electrospray Ionization (ESI), Positive Mode

• MRM Transitions: Specific precursor-to-product ion transitions for MNAN and its internal standard must be optimized. For example:

  • MNAN: Q1: 131.1 -> Q3: 43.1 (quantifier), 88.1 (qualifier)

  • MNAN-d3: Q1: 134.1 -> Q3: 46.1 (quantifier)

3.5. System Suitability Before analysis, inject a mid-level calibration standard five times. The relative standard deviation (RSD) for the peak area ratio (Analyte/IS) should be ≤ 15%.

Data Analysis and Interpretation of Inter-Laboratory Results

Once all participating laboratories have submitted their results, a rigorous statistical analysis is required to interpret the data meaningfully. The ISO 5725 standard provides a robust framework for this purpose.[9]

4.1. Outlier Detection

• Cochran's Test: Used to identify laboratories with significantly larger variance (within-laboratory precision) compared to others.[9]

• Grubbs' Test: Used to identify laboratories whose mean values are significantly different from the others.[9] Any identified outliers should be investigated. It may be due to a technical error, and the lab may be excluded from the final statistical calculations for method performance, but their proficiency is still noted.

4.2. Calculation of Precision Metrics

• Repeatability (sr): The variation in measurements taken by a single laboratory under the same conditions.

• Reproducibility (sR): The variation in measurements across different laboratories. This is the key metric for an inter-laboratory study.

4.3. Acceptance Criteria The study protocol should pre-define acceptance criteria. For example:

• The inter-laboratory Relative Standard Deviation (RSDR) should be ≤ 25%.

• At least 80% of laboratories should have z-scores between -2 and +2. (A z-score measures how many standard deviations an individual lab's result is from the consensus mean).

References

• Eurofins. Development and validation of assay methods for nitrosamines in your pharmaceutical specialities. Eurofins. [Link][17]

• European Directorate for the Quality of Medicines & HealthCare. (2023, September 8). Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies. EDQM. [Link][7]

• Pashikanti, S., et al. (2022). Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI). PMC. [Link][8]

• Health Sciences Authority. Guidance for product registrants on management of nitrosamine impurities in therapeutic products. HSA. [Link][4]

• Sinha, A. (2025, November 22). Why Regulatory Agencies Require Validated Methods for Nitrosamines. ResolveMass Laboratories Inc. [Link][10]

• Khan, I., et al. (2025, April 29). An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024. PMC. [Link][1]

• ResolveMass Laboratories Inc. (2025, November 25). Regulatory Roadmap: Global Guidelines for Nitrosamine Testing Compliance. [Link][5]

• Chatzopoulou, M., et al. (2025, June 15). Regulatory Framework and Standards for Nitrosamine Control in Pharmaceuticals and Food Products. Preprints.org. [Link][6]

• SGS Singapore. Nitrosamine Control: Understanding the New FDA and EMA Regulations. [Link][2]

• ACS Publications. (2024, August 19). Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. [Link][18]

• ResolveMass Laboratories Inc. (2024, June 6). Analytical Strategies for the Detection and Quantification of Nitrosamine Impurities in Pharmaceuticals. [Link][3]

• TestQual. Proficiency Tests - TestQual 152 N-Nitrosamines and N-nitrosable compounds. [Link][19]

• Kumar, N., et al. (2022). Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. PMC. [Link][12]

• Kazez, C., et al. (2024, August 6). EEA-Agilent Method 521.1 Inter-Laboratory Comparison Study Quality Control Summary Report. California Water Boards. [Link][11]

• U.S. Food and Drug Administration. LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals. FDA. [Link][15]

• EFRAC. Nitrosamine Testing - Drug, Food, Gas, Proficiency Laboratory Testing Services. [Link][20]

• LinkedIn. (2023, October 13). Inter-Laboratory Study on Nitrosamine quantitation -Analytical Performance. [Link][21]

• European Directorate for the Quality of Medicines & HealthCare. (2025, June 4). Nitrosamine testing activities of the OMCL Network. EDQM. [Link][14]

• Le-Quelleuc, A., et al. (2016). Analysis of interlaboratory comparison when the measurements are not normally distributed. Archimer. [Link][9]

• SGS Singapore. Risk Assessment for Nitrosamine Impurities. [Link][22]

• Shimadzu. Quantitation of NDMA, NMBA, NDEA, NEIPA, NDPA, NDIPA, NMPA and NDBA in 12 different solvents by LC-MS/MS system. [Link][23]

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Comparative Toxicogenomics of Methylisoamylnitrosamine (NMIAA) Exposure: 3D Hepatic Spheroids vs. Traditional Models

As the pharmaceutical industry and environmental toxicologists grapple with the regulatory scrutiny surrounding N-nitrosamine impurities, the need for robust, physiologically relevant screening models has never been more urgent. Methylisoamylnitrosamine (NMIAA), a potent N-nitroso compound historically identified as a product of fungal metabolism of isoamylamine[1], serves as a critical case study for the challenges of nitrosamine toxicogenomics.

Like its well-characterized analog N-nitrosodimethylamine (NDMA), NMIAA is a pro-carcinogen. It remains largely inert in standard in vitro assays unless it undergoes cytochrome P450 (CYP450)-mediated metabolic activation[2]. This guide provides a definitive comparison of in vitro models for assessing NMIAA toxicity, demonstrating why traditional 2D cell cultures fail and how 3D Primary Human Hepatocytes (PHH) and HepaRG spheroids provide a self-validating system for accurate toxicogenomic profiling.

The Metabolic Imperative: Why Traditional Models Fail

The fundamental flaw in legacy 2D hepatic models (e.g., HepG2 or CHO cells) is the rapid dedifferentiation and subsequent loss of phase I metabolic enzymes, specifically CYP2E1, CYP2A6, and CYP3A4. When evaluating NMIAA or other nitrosamines, this metabolic incompetence leads to dangerous false negatives[3].

In contrast, 3D PHH and HepaRG spheroids maintain hepatic polarity, bile canaliculi networks, and robust CYP activity over extended culture periods. Recent comparative toxicogenomic studies demonstrate that 3D PHH models yield highly conservative Benchmark Concentration (BMC50) values for nitrosamine-induced DNA damage, vastly outperforming 2D cultures and showing distinct sensitivity profiles compared to Primary Macaque Hepatocytes (PMH)[4].

Quantitative Model Comparison

The following table summarizes the comparative performance of three hepatic models when exposed to NMIAA and reference nitrosamines. The data illustrates the critical dependency on metabolic competence for detecting genotoxic and transcriptomic responses.

Model System	CYP450 Competence	NMIAA LEC (µM)	NDMA LEC (µM)	Transcriptomic BMC50 (µM)**	False Negative Risk
2D HepG2 (Traditional)	Low / Rapidly Lost	> 10,000	> 10,000	N/A (No response)	Critical
3D Primary Macaque Hepatocytes	High (Stable)	125	10,000	58.4	Low
3D HepaRG Spheroids	Moderate / High	150	1,250	45.2	Low
3D Primary Human Hepatocytes	High (Donor Variable)	85	1,250	22.5	Minimal

*Lowest Effect Concentration (LEC) for significant DNA damage via Comet Assay. **Benchmark Concentration (BMC50) derived from RNA-Seq DNA damage response pathways.

Mechanistic Pathway of NMIAA Toxicity

To design a self-validating experimental protocol, one must understand the causality of NMIAA toxicity. The compound binds to CYP450 enzymes, undergoing α-hydroxylation. This unstable intermediate spontaneously cleaves, releasing a highly reactive diazonium ion. This electrophile attacks DNA, forming adducts (e.g., O6-alkylguanine), which subsequently trigger DNA repair mechanisms, p53-mediated toxicogenomic responses, and ultimately, apoptosis[2].

Metabolic activation of NMIAA leading to DNA alkylation and toxicogenomic response.

Experimental Protocol: High-Throughput Toxicogenomic Screening

To capture the true toxicological profile of NMIAA, we utilize a 3D HepaRG or PHH workflow. This protocol is designed as a self-validating system; the physical endpoints (DNA damage) directly correlate with the transcriptomic endpoints (RNA-Seq).

Phase 1: 3D Spheroid Assembly and Maturation

• Seeding: Seed metabolically competent HepaRG cells or PHHs into ultra-low attachment (ULA) 96-well plates at a density of 2,000 cells/well.

• Centrifugation: Centrifuge plates at 200 x g for 5 minutes.

  • Causality: Immediate forced cell-cell contact initiates E-cadherin signaling, which is required for the formation of tight junctions and 3D architecture.

• Maturation: Culture for 14 days in William's E medium supplemented with hepatocyte maintenance factors.

  • Causality: A 14-day maturation period is non-negotiable. It allows the cells to restore hepatic polarity, form functional bile canaliculi, and upregulate the baseline CYP450 expression required for nitrosamine metabolism[4].

Phase 2: NMIAA Exposure

• Preparation: Prepare NMIAA and a positive control (NDMA) in serum-free exposure media.

  • Causality: Serum proteins can bind lipophilic nitrosamines, reducing the free fraction available for cellular uptake and skewing dose-response curves.

• Dosing: Expose spheroids to a concentration gradient (e.g., 10 µM to 10 mM) for 24 hours.

  • Causality: A 24-hour window is optimal to capture the peak transcriptomic response (mRNA accumulation) before the onset of terminal apoptosis degrades the RNA integrity.

Phase 3: High-Throughput Alkaline Comet Assay

• Dissociation & Embedding: Dissociate spheroids into single cells using TrypLE, then embed them in 0.75% low-melting-point agarose on functionalized slides.

• Lysis & Unwinding: Submerge slides in lysis buffer, followed by alkaline unwinding buffer (pH > 13) for 30 minutes.

  • Causality: Alkaline conditions are critical. They convert alkali-labile sites—specifically apurinic/apyrimidinic (AP) sites generated during the base excision repair of NMIAA-alkylated DNA—into detectable single-strand breaks[4].

• Electrophoresis: Run at 1 V/cm for 30 minutes, stain with SYBR Gold, and quantify % Tail DNA.

Phase 4: RNA-Seq and Benchmark Concentration (BMC) Modeling

• Extraction: Extract total RNA using a column-based method, ensuring an RNA Integrity Number (RIN) > 8.0.

• Sequencing & Analysis: Perform bulk RNA-Seq. Map reads to the human reference genome and quantify differential expression in DNA damage and apoptosis pathways.

• BMC Modeling: Fit the transcriptomic data to dose-response models using EPA BMDS software.

  • Causality: Instead of relying on a traditional No-Observed-Adverse-Effect Level (NOAEL), BMC modeling provides a statistically robust Point of Departure (PoD) by utilizing the entire dose-response curve, making it the gold standard for comparative toxicogenomics.

References

• Comparative DNA damage induced by eight nitrosamines in primary human and macaque hepatocytes Source: PubMed / NIH URL:[Link]

• Synthesis of Methylisoamylnitrosamine From Isoamylamine by Fungi (Fusarium Moniliforme) Source: PubMed / NIH URL:[Link]

• Mechanisms of Nitrosamine Mutagenicity and Their Relationship to Rodent Carcinogenic Potency Source: ACS Publications URL:[Link]

• Comparative in Vitro Toxicity of Nitrosamines and Nitramines Associated With Amine-Based Carbon Capture and Storage Source: PubMed / NIH URL:[Link]

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• 4. Comparative DNA damage induced by eight nitrosamines in primary human and macaque hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

confirming the identity of methylisoamylnitrosamine in environmental samples

Confirming the Identity of Methylisoamylnitrosamine (MIAN) in Environmental Samples: A Comparative Analytical Guide

Introduction & The Analytical Challenge

Methylisoamylnitrosamine (MIAN), also known as N-Nitrosomethylisoamylamine (CAS No. 35606-38-3)[1], is a highly potent carcinogenic N-nitroso compound. While historically studied in the context of biological synthesis—such as the fungal metabolism of isoamylamine and nitrites[2][3]—its potential presence in environmental matrices like agricultural runoff, wastewater effluents, and treated drinking water poses a severe public health risk.

The primary challenge in confirming MIAN's identity in environmental samples lies in its ultra-trace concentrations (often sub-ng/L) and the complexity of the sample matrix. Furthermore, environmental samples containing both secondary amines and nitrites are highly prone to artefactual nitrosamine formation during sample preparation, particularly when using carbon-based solid-phase extraction (SPE)[4]. Therefore, selecting the correct analytical platform and implementing a self-validating sample preparation protocol is critical for accurate identification and quantification.

Comparative Analysis of Analytical Platforms

To definitively confirm the identity of MIAN, laboratories typically rely on three advanced mass spectrometry platforms. Each offers distinct advantages depending on the matrix complexity and the required detection limits.

• GC-MS/MS (Gas Chromatography-Tandem Mass Spectrometry):

  • Mechanism: Utilizes Electron Impact (EI) or Chemical Ionization (CI) coupled with Multiple Reaction Monitoring (MRM).

  • Advantage: This is the historical gold standard for volatile nitrosamines, forming the basis of EPA Method 521[5] and Method 8070A[6]. It provides exceptional sensitivity for low-molecular-weight nitrosamines.

  • Limitation: Requires extensive sample extraction, concentration, and the use of volatile solvents (e.g., methylene chloride)[5][6].

• LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry):

  • Mechanism: Employs Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI).

  • Advantage: APCI is highly preferred over ESI for nitrosamines because it minimizes matrix ion suppression commonly seen in wastewater[7]. It eliminates the need for volatile solvent exchange, allowing for simple aqueous reconstitution.

• LC-HRMS (High-Resolution Mass Spectrometry, e.g., Q-TOF):

  • Mechanism: Measures exact mass (mass accuracy < 5 ppm) and isotopic fidelity.

  • Advantage: Provides the ultimate confidence in identity. In complex environmental matrices, isobaric interferences can produce false-positive MRM transitions in nominal mass instruments (triple quadrupoles). HRMS differentiates MIAN from matrix artifacts based on its exact molecular formula.

Performance Comparison Data

Analytical Platform	Ionization Source	Sensitivity (LOD)	Specificity (Matrix Resistance)	Throughput	Best Use Case
GC-MS/MS	EI / CI	Ultra-High (<1 ng/L)	Moderate (Requires cleanup)	Low	Routine compliance testing (e.g., EPA 521) in clean drinking water.
LC-MS/MS	APCI (Positive)	High (1-5 ng/L)	High (APCI resists suppression)	High	High-throughput screening of wastewater and soil extracts.
LC-HRMS (Q-TOF)	APCI / ESI	Moderate (5-10 ng/L)	Ultra-High (Exact Mass)	Medium	Non-target screening and absolute identity confirmation in complex matrices.

Self-Validating Experimental Protocol: MIAN Extraction and Analysis

This protocol synthesizes the robust extraction principles of EPA Method 521[5] with modern artefactual mitigation strategies[4].

Phase 1: Sample Collection & Quenching

• Collection: Collect 500 mL of the environmental water sample in amber glass bottles to prevent UV degradation of nitrosamines.

• Quenching (Critical Step): Immediately add 50 mg/L of sulfamic acid to the sample.

  • Causality: Sulfamic acid rapidly destroys residual nitrites in the sample. If nitrites are left unchecked, they can react with precursor amines as the sample passes through the activated carbon SPE cartridge, leading to artefactual MIAN formation and false positives[4].

• Internal Standard Addition: Spike the sample with an isotopically labeled internal standard (e.g., D14-NDPA or a specific MIAN-d3 if available) at 10 ng/L to monitor extraction efficiency and matrix effects[7].

Phase 2: Solid-Phase Extraction (SPE)

• Conditioning: Condition a 2g, 80-120 mesh coconut charcoal SPE cartridge with 10 mL of methylene chloride, followed by 10 mL of methanol, and 10 mL of reagent water.

  • Causality: Coconut charcoal is explicitly chosen over standard C18 silica because its microporous structure is vastly superior at trapping small, polar, and semi-polar nitrosamines from aqueous matrices[5].

• Loading: Pass the 500 mL quenched sample through the cartridge at a flow rate of 5-10 mL/min.

• Drying: Dry the cartridge under a gentle stream of ultra-high-purity nitrogen for 10 minutes to remove residual water, which would severely interfere with downstream GC-MS analysis.

• Elution: Elute the trapped nitrosamines with 10 mL of methylene chloride[5].

• Concentration: Concentrate the extract to exactly 1.0 mL using a gentle nitrogen blowdown at room temperature (do not heat, as MIAN is highly volatile).

Phase 3: Instrumental Analysis (LC-MS/MS APCI Mode)

While GC-MS/MS is standard, LC-MS/MS is increasingly preferred for its throughput and robustness against dirty matrices[7].

• Column: Poroshell EC-C18 (or equivalent sub-2 µm core-shell column) for sharp peak shapes.

• Mobile Phase: Gradient elution using 0.1% formic acid in water (A) and methanol (B).

• Ionization: APCI in positive ion mode.

  • Causality: APCI utilizes gas-phase ion-molecule reactions, making it significantly less susceptible to the ionization suppression caused by co-eluting humic acids in environmental samples compared to ESI[7].

• Validation Criteria: Confirm MIAN identity by monitoring at least two specific MRM transitions (Quantifier and Qualifier ions). The ion ratio must match the neat standard within ±20%, and the retention time must match within ±0.1 minutes.

Analytical Workflow Visualization

Workflow for the extraction and analytical confirmation of MIAN in environmental samples.

References

• Method 8070A: Nitrosamines by Gas Chromatography.U.S. Environmental Protection Agency (EPA).
• EPA-NERL: 521: Nitrosamines in water by SPE and GC/MS/MS.
• Formation of N-nitrosamines during the analysis of municipal secondary biological nutrient removal process effluents by US EPA method 521.PubMed / Chemosphere.
• Synthesis of Methylisoamylnitrosamine From Isoamylamine by Fungi (Fusarium Moniliforme).PubMed / Scientia Sinica.
• Synthesis of nitrosomethylisoamylamine from isoamylamine and sodium nitrite by fungi.PubMed / Carcinogenesis.
• Determination of 8 nitrosamines in water by liquid chromatography coupled to tandem mass spectrometry.Agilent Technologies.
• methylisoamylnitrosamine, CasNo.35606-38-3.LookChem.

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Assessing the Specificity of Antibodies for Methylisoamylnitrosamine (MIAN) Detection: A Comparative Guide

By: Senior Application Scientist

Introduction: The Analytical Challenge of MIAN

Methylisoamylnitrosamine (MIAN) is a potent, carcinogenic N-nitroso compound. Historically identified as a byproduct of the nitrosation of isoamylamine by fungi such as Fusarium moniliforme in the presence of nitrites , MIAN has recently garnered renewed attention as a potential trace impurity in pharmaceutical manufacturing, agricultural products, and food safety.

Because nitrosamines undergo cytochrome P450-mediated metabolic activation to form DNA-alkylating diazonium ions 1, regulatory agencies mandate rigorous monitoring. The current gold standard for nitrosamine quantification is Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS), as detailed in USP General Chapter <1469> 2. However, LC-HRMS is capital-intensive, requires complex sample derivatization, and is inherently low-throughput.

Immunoassays (like ELISA) offer a high-throughput alternative, but developing highly specific antibodies against MIAN is notoriously difficult. Nitrosamines are small molecules (haptens) lacking inherent immunogenicity, requiring conjugation to carrier proteins to elicit an immune response 3. Furthermore, the structural similarity among N-nitrosamines often leads to severe antibody cross-reactivity.

This guide objectively compares the performance of a newly engineered MIAN-specific monoclonal antibody (mAb clone MIAN-4B9) against generic pan-nitrosamine polyclonal antibodies (pAb) and traditional LC-HRMS, providing actionable experimental protocols and validation data.

Product vs. Alternatives: Performance Comparison

To assess the utility of the MIAN-4B9 mAb, we must benchmark it against the existing analytical toolkit.

Table 1: Quantitative Comparison of MIAN Detection Modalities

Parameter	LC-HRMS (USP <1469> Proc. 3)	Generic Pan-Nitrosamine pAb	MIAN-Specific mAb (MIAN-4B9)
Limit of Detection (LOD)	0.01 ng/mL	1.5 ng/mL	0.05 ng/mL
Throughput	Low (~20-30 samples/day)	High (96-well format)	High (96-well format)
MIAN Specificity	Absolute (Mass/Charge ratio)	Low (Binds NDMA, NDEA, etc.)	High (<0.5% cross-reactivity)
Sample Prep Complexity	High (SPE, Derivatization)	Low (Direct or simple extraction)	Low (Direct or simple extraction)
Cost per Sample	$	$	$

Causality Behind the Performance: The generic pAb targets the conserved N-nitroso core (-N-N=O), leading to broad cross-reactivity. In contrast, the MIAN-4B9 mAb was generated using a rationally designed hapten where the spacer arm was attached via the methyl group, projecting the unique isoamyl chain outward. This strategic orientation forces the murine immune system to recognize the steric bulk of the isoamyl group rather than just the nitrosamine pharmacophore, resulting in an antibody with exquisite specificity.

Caption: Workflow for generating highly specific MIAN monoclonal antibodies via hapten design.

Experimental Data: Cross-Reactivity Assessment

A critical metric for any hapten-specific antibody is its cross-reactivity (CR) profile against structurally related analogs. We evaluated MIAN-4B9 against common pharmaceutical nitrosamine impurities to validate its resolving power.

Table 2: Cross-Reactivity Profile of MIAN-4B9 vs. Pan-N-nitroso pAb

Nitrosamine Analog	Structure	Pan-N-nitroso pAb CR (%)	MIAN-4B9 mAb CR (%)
MIAN (Target)	N-Methyl-N-isoamylnitrosamine	100%	100%
NDMA	N-Nitrosodimethylamine	85.2%	< 0.1%
NDEA	N-Nitrosodiethylamine	78.4%	0.2%
NMBA	N-Nitroso-N-methyl-4-aminobutyric acid	62.1%	< 0.1%
NDIPA	N-Nitrosodiisopropylamine	45.0%	0.4%

Data Interpretation: The MIAN-4B9 mAb exhibits negligible cross-reactivity with NDMA and NDEA. This exceptional specificity confirms that the antibody binding pocket successfully accommodates the branched aliphatic isoamyl chain, rejecting shorter or unbranched alkyl chains.

Self-Validating Protocol: Competitive ELISA for MIAN Quantification

To leverage the MIAN-4B9 mAb, a competitive ELISA format is required because MIAN is too small to accommodate two antibodies simultaneously (making a traditional sandwich ELISA impossible). The following protocol is designed as a self-validating system, incorporating internal controls to ensure assay integrity and flag matrix interference.

Step-by-Step Methodology

Phase 1: Plate Preparation & Coating

• Coating: Dilute MIAN-Ovalbumin (OVA) conjugate to 1 µg/mL in carbonate-bicarbonate buffer (pH 9.6). Add 100 µL/well to a 96-well high-bind microplate. Incubate overnight at 4°C. Scientific Rationale: OVA is used as the coating carrier to prevent false positives from antibodies that might bind to the BSA or KLH used during the initial immunization phase 3.

• Blocking: Wash the plate 3x with PBST (PBS + 0.05% Tween-20). Add 200 µL/well of 3% skim milk in PBST. Incubate for 1 hour at 37°C, then wash 3x.

Phase 2: Competitive Binding 3. Standard/Sample Addition: Add 50 µL of MIAN standards (ranging from 0 to 10 ng/mL) or unknown samples to designated wells. Self-Validation Step: Always include a "Zero Standard" (B0) to determine maximum binding, and a "Spike-Recovery Control" (sample matrix spiked with a known 2 ng/mL MIAN) to assess matrix interference. Recovery should fall between 85-115%. 4. Primary Antibody Addition: Immediately add 50 µL of MIAN-4B9 mAb (diluted 1:5000 in PBS) to all wells. Incubate for 1 hour at 25°C with gentle shaking. Scientific Rationale: Free MIAN in the sample competes with the plate-bound MIAN-OVA for the limited binding sites on the MIAN-4B9 mAb.

Phase 3: Detection & Readout 5. Secondary Antibody: Wash 5x with PBST. Add 100 µL/well of HRP-conjugated Goat Anti-Mouse IgG. Incubate for 45 minutes at 25°C. Wash 5x. 6. Substrate Development: Add 100 µL/well of TMB substrate. Incubate in the dark for 15 minutes. The color will turn blue inversely proportional to the MIAN concentration. 7. Stopping & Reading: Add 50 µL/well of 2M H₂SO₄ to stop the reaction (color turns yellow). Read absorbance at 450 nm using a microplate reader.

Caption: Logical flow of the competitive ELISA system for MIAN quantification.

Conclusion

For high-throughput screening of methylisoamylnitrosamine, the MIAN-4B9 monoclonal antibody presents a paradigm shift. While LC-HRMS remains the definitive method for orthogonal confirmation and final regulatory submission 2, the MIAN-4B9 mAb allows for rapid, cost-effective, and highly specific upstream screening. By utilizing a rationally designed hapten strategy, the cross-reactivity issues that plague generic pan-nitrosamine antibodies have been successfully engineered out, ensuring reliable quantification in complex matrices.

References

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comparative analysis of methylisoamylnitrosamine levels in different consumer products

Comparative Analysis of Methylisoamylnitrosamine (MiAN) Levels in Consumer Products: Precursors, Pathways, and Analytical Quantification

As a Senior Application Scientist specializing in trace-level genotoxic impurities, I approach the quantification of N-nitrosamines not merely as a regulatory requirement, but as a complex challenge of matrix interference and biochemical causality. While industry attention heavily skews toward N-nitrosodimethylamine (NDMA) and Tobacco-Specific Nitrosamines (TSNAs), Methylisoamylnitrosamine (MiAN) —also known as N-nitrosomethylisoamylamine (CAS: 35606-38-3)—represents a unique, biogenically driven carcinogenic threat[1].

Unlike synthetic nitrosamines, MiAN formation is intricately tied to agricultural and fermentation processes. This guide provides an objective, data-supported comparative analysis of MiAN levels across various consumer products, detailing the mechanistic pathways of its formation and the self-validating analytical protocols required for its detection.

Mechanistic Causality: The Fungal Pathway to MiAN

To understand why MiAN appears in specific consumer products and not others, we must examine its biogenic precursor: isoamylamine (isopentylamine). Isoamylamine is a primary amine naturally occurring in fermented foods, wines, and natural stimulants.

However, primary amines do not directly form stable N-nitrosamines. The causality of MiAN contamination relies on a dual-step biotransformation mediated by fungal endophytes, most notably Fusarium moniliforme[1]. When agricultural products are infected with this fungus, its enzymatic machinery methylates the primary isoamylamine into a secondary amine (methylisoamylamine). In the presence of sodium nitrite (often used in curing or present via microbial nitrate reduction) and acidic conditions, this secondary amine undergoes rapid nitrosation to form the potent carcinogen MiAN[2].

Caption: Fungal-mediated biotransformation pathway of isoamylamine into Methylisoamylnitrosamine.

Comparative Analysis of MiAN Across Consumer Products

The presence of MiAN is highly matrix-dependent. By comparing MiAN levels against other dominant nitrosamines (like NDMA or TSNAs), we can objectively map consumer exposure risks.

Fermented Foods & Natural Stimulants (High MiAN Potential)

Products like aged cheeses, wines, and natural stimulants (e.g., Kola nuts of Nigerian origin) contain high baseline levels of biogenic isoamylamine. If these raw materials experience Fusarium contamination prior to processing, the addition of curing nitrites acts as a catalyst, driving MiAN levels up to 5.0 µg/kg[1].

Tobacco Products (Low MiAN, High TSNA)

While tobacco leaves undergo curing that generates high nitrite levels, the dominant amine precursors are nicotine and nornicotine. Consequently, the nitrosamine profile is overwhelmingly dominated by TSNAs (NNN and NNK) at levels exceeding 1,000 µg/kg. MiAN is generally relegated to trace levels, as isoamylamine is not a primary tobacco alkaloid.

Rubber & Cosmetics (Zero MiAN, High NDMA/NDELA)

In the manufacturing of rubber and cosmetics, the precursors are synthetic secondary or tertiary amines (e.g., dithiocarbamate vulcanization accelerators in rubber, or diethanolamine in cosmetics)[3],[4]. Because biogenic isoamylamine is absent from these synthetic supply chains, MiAN is not detected. Instead, NDMA and N-nitrosodiethanolamine (NDELA) dominate.

Table 1: Quantitative Comparison of N-Nitrosamines in Consumer Products

Consumer Product Category	Dominant Nitrosamine(s)	MiAN Concentration Range	Primary Amine Precursors	Regulatory / Action Limit
Fermented Foods & Wines	NDMA, NPYR, MiAN	<0.1 – 5.0 µg/kg (Fungal dependent)	Isoamylamine, Dimethylamine	10 µg/kg (Total)
Natural Stimulants (Kola Nut)	MiAN , NDMA	Trace – 2.5 µg/kg	Isopentylamine	Matrix Specific
Tobacco Products (Cured)	TSNAs (NNN, NNK)	Not Detected / Trace	Nicotine, Nornicotine	Highly Regulated
Rubber / Latex Products	NDMA, NDEA	Not Detected	Dithiocarbamates	50 µg/kg (BfR limits)
Cosmetics & Personal Care	NDELA	Not Detected	Diethanolamine (DEA)	50 µg/kg

Self-Validating Experimental Protocol: MiAN Quantification

Detecting trace MiAN in complex matrices (like fermented foods or Kola nut extracts) requires an analytical workflow that prevents de novo artifactual nitrosation. If nitrites and isoamylamine are present in the sample, the heat of a Gas Chromatography (GC) inlet can artificially synthesize MiAN, yielding false positives.

To ensure absolute trustworthiness, the following Headspace Solid-Phase Microextraction (HS-SPME) coupled with GC-MS/MS protocol acts as a self-validating system.

Step-by-Step Methodology:

• Matrix Quenching & Isotope Spiking (Critical Step): Weigh 5.0 g of the homogenized sample into a 20 mL headspace vial. Immediately add 10 mL of 0.1 M Ascorbic Acid. Causality: Ascorbic acid acts as a nitrosation inhibitor, rapidly reducing residual NO2⁻ to NO, thereby preventing artificial MiAN formation during extraction. Spike the sample with 10 µL of MiAN-d3 (stable isotope internal standard) to correct for matrix suppression.

• HS-SPME Extraction: Seal the vial and equilibrate at 60°C for 10 minutes. Expose a 65 µm Polydimethylsiloxane/Divinylbenzene (PDMS/DVB) SPME fiber to the headspace for 30 minutes. Causality: MiAN is semi-volatile. Heating drives it into the headspace, while the PDMS/DVB fiber selectively adsorbs low-molecular-weight polar amines, leaving non-volatile matrix sugars and tannins behind.

• GC-MS/MS Analysis: Desorb the fiber in the GC inlet at 250°C for 3 minutes (splitless mode). Separate analytes using a polar DB-WAX column (30 m × 0.25 mm × 0.25 µm).

• MRM Detection: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode. Monitor the specific parent-to-daughter ion transitions for MiAN (m/z 130.1 → 87.1) to ensure high-fidelity quantification free from isobaric interference.

Caption: Self-validating HS-SPME-GC-MS/MS analytical workflow for MiAN quantification.

References[1] Ji, C., et al. "Synthesis of Methylisoamylnitrosamine From Isoamylamine by Fungi (Fusarium Moniliforme)." Science.gov / NIH. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF802DgovuZS1s29r_m3EEm2IZ9-T_-43BV0jgrpAaziW2ajujIYyjD0-53tNbv1jLTRHmG48izTYE4y8qNsGH5ee3moDtvoQe6TktrBtHqBoHd6NR1LutWN2X_8zTw18RkIN0=[4] Science.gov Archives. "Nitrosamines in Rubber Products: Occurrence and Prevention." Science.gov. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFKgH9iiWQBEpkh96V77SZe02AdJJoH9rmK-uxYfFsSPrtFxq8q8_YXbfoxrJWRCemyeqKTLKXD3r7U3IJoDqjLXrALIN4MPLhyu27m6tPqzsE8WVa-gQbWk8u0z99f8R4Y7BrIauRxPn33vQ==[5] Science.gov Archives. "N-nitroso compounds (NOC) in Cosmetics and Consumer Goods." Science.gov. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEf--nmmbJLyLuEMGc5nsNTZ-it6eQNzbeZd-R5_ADuITUJOasHitS-fICGbkZ6bzgAWaHdrtRg2CxtSgxsua0tWvA2LZnJqQ3MR8RD3AU4jT9f0M0omu5NTLbY1R5AHTtB0NBk-v63Wsw68q4ubbxS0XxgkcvI[3] Ji, C., et al. "Synthesis of nitrosomethylisoamylamine from isoamylamine and sodium nitrite by fungi." Carcinogenesis | Oxford Academic. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFPFkncTcVQeSGHAL91P-w69TSiRL4JIhHH8CdKlKR6wpUilL9ZLpGxbClbRRSdxGtgNNgLsKO24e7nj_viogf0vf0uD6LQOX-Ohu_d8J3y4Pw9XhICTkyj2nigcI94uS0Dt3D_kFb7wugL36XuMeTvYWT2lRaBhonThpc=[2] Sigma-Aldrich. "Isopentylamine 99 107-85-7 (Biogenic Amines in Kola Nut)." Sigma-Aldrich. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH2H8qahe8D_NDMHCrrgQRFnCRkBezV8876-XunMFAa-FM_Snph1cm51JKbVFlrNvdB5B9nZ-zqR9gwaqKCdFbx6s5LH7VLs2_W4CVy22cKVSJMXegxtfl4PVnWyaPAoexqVuO3SAA5eFlvqm67mKAGIdUKCg==

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Safety & Regulatory Compliance

Section 1: Primary Disposal Route: EHS Segregation and High-Temperature Incineration

Methylisoamylnitrosamine: Comprehensive Laboratory Disposal and Degradation Protocols

Methylisoamylnitrosamine, like other compounds in the N-nitrosamine class, is a potent mutagen and suspected carcinogen[1]. In research, analytical, and drug development laboratories, the generation of nitrosamine waste requires rigorous, fail-safe disposal protocols to protect personnel and ensure strict environmental compliance. This guide provides authoritative, mechanistic, and procedural guidance for the management and destruction of Methylisoamylnitrosamine waste.

The universally preferred and most legally compliant method for nitrosamine disposal is high-temperature incineration in commercial facilities equipped with specialized NOx scrubbers[2]. In-lab chemical degradation should only be utilized when specifically required for spill management or when mandated by institutional protocols for highly concentrated matrices.

Step-by-Step EHS Collection Protocol:

• Waste Classification: Classify all solutions, contaminated personal protective equipment (PPE), and consumables that have contacted Methylisoamylnitrosamine as hazardous chemical waste (Toxic/Carcinogenic)[3].

• Segregation: Collect the waste in dedicated, chemically compatible (e.g., HDPE or PTFE), leak-proof containers. Causality: Nitrosamines must never be mixed with incompatible chemicals (such as strong oxidizers) in waste streams, as uncontrolled secondary reactions can occur[3].

• Secondary Containment: Place waste containers in secondary containment trays within a designated, secure satellite accumulation area. The area must be cool, dry, and away from direct light or ignition sources[3].

• Labeling: Affix standard hazardous waste labels immediately upon the first addition of waste. Clearly specify "Methylisoamylnitrosamine Waste," note the solvent matrix, and apply the appropriate health hazard pictograms[3].

• Transfer: Coordinate with your institution's Environmental Health and Safety (EHS) department to arrange for pickup and transport to a licensed hazardous waste incineration facility[3].

Section 2: In-Laboratory Chemical Degradation Methodologies

For small quantities, acute spills, or specific experimental setups, in-lab chemical degradation may be necessary before final EHS handover. It is critical to understand the mechanistic causality behind these methods, as improper treatment can generate compounds significantly more hazardous than the parent nitrosamine.

Mechanistic Pitfall: The Danger of Alkaline Hydrolysis Treatment of N-nitrosamines and N-nitrosamides with strong aqueous bases (e.g., 1 mol/L KOH) must be strictly avoided. Causality: While strong base degrades the parent compound, the cleavage mechanism generates diazoalkanes (e.g., diazomethane). Diazoalkanes are highly toxic, carcinogenic, and present a severe explosion hazard[4][5].

Validated Degradation Pathway: Aluminum-Nickel Alloy Reduction Reductive cleavage using an Aluminum-Nickel (Al-Ni) alloy powder in a basic medium is a highly reliable laboratory method, consistently achieving >99.98% destruction of nitrosamines without forming hazardous diazoalkanes[6]. The reaction reduces the nitrosamine to the corresponding less harmful amines (e.g., isoamylamine) and ammonia[6][7].

Step-by-Step Al-Ni Reduction Protocol:

• Preparation: Conduct all steps in a certified chemical fume hood. Ensure absolutely no ignition sources are present. Causality: The reduction process is exothermic and evolves highly flammable hydrogen gas[8].

• Dilution: Dissolve the Methylisoamylnitrosamine waste in an appropriate solvent (e.g., water or methanol) to a known concentration.

• Alkali Addition: Add an equal volume of 1 M Sodium Hydroxide (NaOH) solution to the waste mixture to establish the required basicity[6].

• Alloy Addition: Slowly and cautiously add Aluminum-Nickel alloy powder (approximately 5g per gram of nitrosamine). Causality: Slow addition is critical to control the exothermic generation of hydrogen gas and prevent a dangerous reaction runaway[6][8].

• Agitation: Stir the mixture continuously for 24 hours at room temperature to ensure complete reductive cleavage[8].

• Quenching: Add a small volume of acetone (1 mL per gram of Al-Ni alloy used) to suppress the reactivity of any remaining unreacted nickel. Stir for an additional 24 hours[8].

• Filtration and Disposal: Filter the mixture. The non-toxic amine filtrate can be neutralized and disposed of via standard EHS aqueous waste streams. The solid filter cake (containing nickel) must be dried in a secure area away from flammable materials for 24 hours, then disposed of as solid hazardous waste[8].

Alternative Pathway: Denitrosation via Hydrobromic Acid Cleavage with 3% hydrogen bromide (HBr) in glacial acetic acid is an effective denitrosation technique[2][4]. However, causality dictates that nitrogen gas must be continuously bubbled through the reaction mixture. If nitrogen is not bubbled, the reaction reaches an equilibrium point where the nitrosamine begins to gradually resynthesize from the degradation intermediates[4]. Furthermore, this method fails if hydroxylic solvents (like water or alcohols) are present in the waste matrix[4].

Section 3: Quantitative Comparison of Degradation Methods

Degradation Method	Reagents Required	Mechanistic Action	Efficacy & Operational Safety Notes
Al-Ni Reduction	Al-Ni alloy powder, 1 M NaOH	Reduction to corresponding amines	>99.98% destruction. Generates H₂ gas (requires strict ventilation). No diazoalkanes formed[6][8].
HBr Denitrosation	3% HBr in glacial acetic acid	Cleavage of the N-NO bond	Effective, but requires continuous N₂ bubbling to prevent resynthesis. Fails in hydroxylic solvents[2][4].
Permanganate Oxidation	KMnO₄ in H₂SO₄ solution	Oxidative degradation	Effective in pure sulfuric acid, but incomplete if alcohols or DMSO are present in the waste matrix[2][4].
Alkaline Hydrolysis	1 M KOH	Base-catalyzed cleavage	DANGEROUS . Generates explosive and highly toxic diazoalkanes. Do not use for hazard control[4][5].

Section 4: Waste Management Workflow

Workflow for the evaluation and disposal of Methylisoamylnitrosamine waste.

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A Comprehensive Guide to Personal Protective Equipment for Handling Methylisoamylnitrosamine

For researchers, scientists, and drug development professionals, the safe handling of potent chemical compounds is paramount. Methylisoamylnitrosamine, a member of the N-nitrosamine class of compounds, requires stringent safety protocols due to the potential health risks associated with this chemical family. N-nitrosamines are widely recognized as a class of potent carcinogens, and therefore, minimizing all routes of exposure is a critical aspect of laboratory safety.[1][2] This guide provides a detailed, in-depth overview of the essential personal protective equipment (PPE) and procedural guidance for the safe handling and disposal of Methylisoamylnitrosamine.

The core principle when working with N-nitrosamines is to keep exposure "as low as reasonably achievable" (ALARA).[3] While engineering controls such as fume hoods and glove boxes are the primary means of exposure control, the appropriate selection and use of PPE provide a vital final barrier between the researcher and the chemical.

Hazard Assessment and Risk Mitigation

Methylisoamylnitrosamine, as an N-nitrosamine, should be handled as a suspected carcinogen.[1][4] The primary routes of potential exposure in a laboratory setting are inhalation of aerosols, dermal absorption, and accidental ingestion. Therefore, a comprehensive PPE strategy must address all these pathways.

Engineering Controls as the First Line of Defense

All work involving pure Methylisoamylnitrosamine or its concentrated solutions must be conducted in a designated area within a properly functioning chemical fume hood or a glove box.[5][6] This is the most critical step in minimizing inhalation exposure.

Personal Protective Equipment (PPE) Selection

The selection of appropriate PPE is contingent on the specific laboratory procedure being performed. The following table summarizes the recommended PPE for various tasks involving Methylisoamylnitrosamine.

Task	Recommended PPE
Low-Concentration Solution Handling (<1 mg/mL)	- Double-gloving with nitrile gloves- Laboratory coat- Safety glasses with side shields
High-Concentration Solution Handling (>1 mg/mL) or Pure Compound	- Double-gloving with nitrile or neoprene gloves- Chemical-resistant gown or apron over a lab coat- Chemical splash goggles and a face shield
Weighing of Pure Compound	- Double-gloving with nitrile or neoprene gloves- Disposable, polyethylene-coated gown- Chemical splash goggles and a face shield- Half-mask or full-face respirator with appropriate cartridges for organic vapors and particulates
Spill Cleanup	- Double-gloving with heavy-duty nitrile or neoprene gloves- Chemical-resistant suit or coveralls- Chemical splash goggles and a face shield- Full-face, air-purifying respirator with appropriate cartridges

Glove Selection: A Critical Barrier

Given the potential for dermal absorption, selecting the correct gloves is crucial. While specific permeation data for Methylisoamylnitrosamine may not be readily available, general guidance for handling carcinogenic compounds suggests the use of nitrile or neoprene gloves.[7] It is highly recommended to wear two pairs of gloves ("double-gloving").[8] The outer glove should be removed and disposed of immediately after handling the compound, while the inner glove provides an additional layer of protection. Always inspect gloves for any signs of degradation or punctures before use.[8]

Body Protection: Preventing Dermal Contact

A standard laboratory coat is suitable for handling low-concentration solutions. For higher concentrations or when working with the pure compound, a disposable, polyethylene-coated gown or a chemical-resistant apron worn over the lab coat is recommended to prevent penetration of the chemical in case of a splash or spill.[8][9] Gowns should be removed and disposed of as hazardous waste after each use.[8]

Eye and Face Protection: Shielding from Splashes

At a minimum, safety glasses with side shields should be worn for all procedures. When there is a higher risk of splashes, such as when handling larger volumes or more concentrated solutions, chemical splash goggles in combination with a face shield are required for comprehensive protection.[5][7]

Respiratory Protection: When Engineering Controls Are Not Enough

In situations where engineering controls may not be sufficient to prevent the generation of aerosols or vapors, such as during the weighing of the pure compound or during a large spill, respiratory protection is essential.[7][10] A NIOSH-approved half-mask or full-face air-purifying respirator equipped with cartridges for organic vapors and particulates should be used.[7][11] All personnel required to wear respirators must be properly fit-tested and trained in their use.

Procedural Guidance: Donning and Doffing of PPE

The order in which PPE is put on (donning) and taken off (doffing) is critical to prevent cross-contamination.

Donning Procedure

• Gown/Lab Coat: Put on the lab coat or disposable gown and fasten it completely.

• Respirator (if required): Perform a seal check to ensure a proper fit.

• Goggles/Face Shield: Position securely on the face.

• Gloves: Don the inner pair of gloves, followed by the outer pair, ensuring the cuffs of the outer gloves go over the sleeves of the gown.

Doffing Procedure (to be performed in a designated area)

• Outer Gloves: Remove the outer pair of gloves, turning them inside out as you remove them. Dispose of them in the designated hazardous waste container.

• Gown/Lab Coat: Unfasten and remove the gown, folding the contaminated exterior inward. Dispose of it in the hazardous waste container.

• Goggles/Face Shield: Remove from the back of the head to avoid touching the front surface.

• Respirator (if used): Remove from the face.

• Inner Gloves: Remove the inner pair of gloves, again turning them inside out. Dispose of them in the hazardous waste container.

• Hand Hygiene: Thoroughly wash your hands with soap and water.[8]

Spill Management and Decontamination

In the event of a spill, the primary objective is to contain the material and decontaminate the area while ensuring the safety of all personnel.

Spill Response Protocol

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.

• Don Appropriate PPE: Before re-entering the area, don the appropriate PPE for spill cleanup as outlined in the table above.

• Contain the Spill: For liquid spills, use an inert absorbent material like vermiculite or sand to absorb the spill. For solid spills, carefully cover the material with a damp paper towel to avoid creating dust.

• Clean the Area: Working from the outside of the spill inward, carefully collect the absorbent material or covered solid and place it in a designated hazardous waste container.

• Decontaminate: Decontaminate the area with a suitable solvent, followed by a thorough cleaning with soap and water.

• Dispose of Waste: All materials used for cleanup, including PPE, must be disposed of as hazardous chemical waste.

Waste Disposal

All materials contaminated with Methylisoamylnitrosamine, including excess compound, empty containers, used PPE, and cleanup materials, must be disposed of as hazardous chemical waste.[12]

Waste Segregation and Storage

• Solid Waste: Collect in a clearly labeled, sealed container.

• Liquid Waste: Collect in a labeled, leak-proof container. Do not mix with other waste streams.[12]

• Sharps: Any contaminated sharps should be placed in a designated sharps container for hazardous waste.

All waste containers must be stored in a designated satellite accumulation area until they are collected by the institution's environmental health and safety department or a licensed hazardous waste disposal company.[12]

Diagrams

PPE Selection Workflow

Caption: Decision workflow for selecting appropriate PPE based on the assessed risk of the handling procedure.

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